2-Keto-D-gluconic acid hemicalcium salt

Core Science & Biosynthesis

Physical and chemical properties of 2-Keto-D-gluconic acid hemicalcium salt

This guide provides a comprehensive overview of the physical and chemical properties, synthesis, analysis, and biological significance of 2-Keto-D-gluconic acid hemicalcium salt. It is intended for researchers, scientists, and professionals in the fields of drug development, biotechnology, and food science.

Introduction: A Versatile Intermediate

2-Keto-D-gluconic acid (2KGA) is a naturally occurring sugar acid and a key intermediate in carbohydrate metabolism.[1] Its hemicalcium salt form is a stable, water-soluble powder that finds applications in various industries, including pharmaceuticals, food production, and cosmetics.[2] Notably, it serves as a crucial precursor in the industrial synthesis of D-erythorbic acid (isoascorbic acid), a widely used antioxidant and food preservative.[3][4] The biological and chemical versatility of this compound stems from its unique structure, featuring a ketone group at the C-2 position of a gluconic acid backbone.

Physicochemical Properties

The hemicalcium salt of 2-Keto-D-gluconic acid is typically available as a monohydrate. Its properties are summarized in the table below. It is important to distinguish between the molecular weight of the anhydrous and hydrated forms, as this can vary between suppliers.

Property	Value	References
Synonyms	D-Arabino-2-hexulopyranosonic acid hemicalcium salt, Calcium 2-keto-D-gluconate	[2][5]
CAS Number	3470-37-9 (for hemicalcium salt); 1040352-40-6 (for hydrate); 304655-85-4 (for monohydrate)	[2][5][6]
Molecular Formula	C6H9O7 · ½Ca (anhydrous); C12H20CaO15 (monohydrate, representing two acid molecules, one calcium, and one water)	[2][5][7]
Molecular Weight	213.17 g/mol (anhydrous basis); 231.19 g/mol (monohydrate); 444.36 g/mol (dimeric monohydrate)	[5][6][7][8]
Appearance	White to off-white crystalline powder	[6]
Solubility	Water: ~49-51 mg/mL; 0.5 M HCl: 50 mg/mL	[8]
Storage Temperature	2-8°C	[8]
Purity	≥99% (by TLC)	[8]

Identity Confirmation: The structure of 2-Keto-D-gluconic acid hemicalcium salt monohydrate can be confirmed by 1H NMR and Infrared (IR) spectroscopy.[6]

Synthesis and Industrial Production

While chemical synthesis routes exist, the industrial production of 2-Keto-D-gluconic acid is dominated by microbial fermentation due to its efficiency and sustainability.[4]

Microbial Fermentation

The primary method for producing 2KGA is through the oxidative fermentation of D-glucose by various bacteria, most notably species of Pseudomonas and Gluconobacter.[4][9] The process involves a two-step oxidation in the periplasmic space of the microorganism.

Caption: Periplasmic oxidation of D-glucose to 2-Keto-D-gluconate.

Pseudomonas plecoglossicida is a notable industrial strain capable of producing high titers of 2KGA.[9] Fed-batch fermentation strategies are often employed to maintain optimal glucose concentrations, thereby maximizing productivity and yield.[4]

Preparation of the Hemicalcium Salt

The free acid form of 2-Keto-D-gluconic acid produced during fermentation can be converted to its hemicalcium salt. This is typically achieved by reacting the acid with a calcium base, such as calcium hydroxide or calcium carbonate, followed by purification and crystallization.[10] A general procedure involves neutralizing a solution of the free acid with the calcium base, followed by filtration and concentration. The calcium salt can then be precipitated, for example, by the addition of an alcohol like ethanol.[10]

Analytical Methodologies

Accurate quantification of 2-Keto-D-gluconic acid is crucial for monitoring fermentation processes and for quality control. High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are the most common analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)

A robust HPLC method is essential for separating and quantifying 2KGA in complex matrices like fermentation broths.

Experimental Protocol: HPLC Analysis of 2-Keto-D-gluconic Acid in Fermentation Broth

This protocol is adapted from a method for the simultaneous determination of 2-keto-L-gulonic acid and 2-keto-D-gluconic acid.

• Sample Preparation:

  • Centrifuge the fermentation broth to pellet microbial cells.

  • Filter the supernatant through a 0.45 µm membrane filter.

  • Dilute the filtered sample with the mobile phase to a concentration within the linear range of the calibration curve.

• Chromatographic Conditions:

  • Column: Shim-pack CLC-NH2 (150 mm × 6 mm, 5 µm).

  • Mobile Phase: 0.015 mol/L ammonium dihydrogen phosphate solution, with the pH adjusted to 4.1 using phosphoric acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 210 nm.

  • Temperature: Ambient.

• Quantification:

  • Prepare a series of standard solutions of 2-Keto-D-gluconic acid (e.g., 10 to 600 µg/mL).

  • Generate a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of 2KGA in the sample by interpolating its peak area on the calibration curve.

Thin-Layer Chromatography (TLC)

TLC provides a rapid and cost-effective method for the qualitative analysis of 2KGA.

Experimental Protocol: TLC Analysis of 2-Keto-D-gluconic Acid

• Stationary Phase: Silica Gel 60 plate.

• Sample Application: Spot the sample and a standard solution of 2-Keto-D-gluconic acid onto the baseline of the TLC plate.

• Mobile Phase: A solvent system of ethyl acetate, acetic acid, methanol, and deionized water at a ratio of 6:1.5:1.5:1.

• Development: Place the TLC plate in a developing chamber saturated with the mobile phase and allow the solvent front to ascend near the top of the plate.

• Visualization:

  • Dry the plate thoroughly.

  • Spray the plate with a color-developing reagent (a freshly prepared mixture of 2 g diphenylamine, 2 ml aniline, 100 ml acetone, and 15 ml phosphoric acid).

  • Heat the plate at 120°C for 10 to 20 minutes to develop the spots.

Biological Role and Metabolic Pathways

2-Keto-D-gluconic acid is a key node in the carbohydrate metabolism of several microorganisms, particularly in the genus Pseudomonas.

Metabolism in Pseudomonas

In Pseudomonas putida and Pseudomonas plecoglossicida, glucose metabolism is compartmentalized.[11][12] A significant portion of glucose is oxidized to 2-ketogluconate in the periplasm.[12] This 2-ketogluconate can then be transported into the cytoplasm for further catabolism.[11]

The intracellular metabolic pathway involves the following key steps:

• Transport: 2-Keto-D-gluconate is transported into the cytoplasm by a specific transporter, KguT.[11]

• Phosphorylation: In the cytoplasm, 2-Keto-D-gluconate is phosphorylated by 2-ketogluconate kinase (KguK) to form 2-keto-6-phosphogluconate.[11]

• Reduction: 2-keto-6-phosphogluconate is then reduced by 2-keto-6-phosphogluconate reductase (KguD) to 6-phosphogluconate.[11]

• Entry into Central Metabolism: 6-phosphogluconate enters the Entner-Doudoroff pathway, a central metabolic route in Pseudomonas.[11]

Caption: Metabolic pathway of 2-Keto-D-gluconate in Pseudomonas.

Regulation of Metabolism

The metabolism of 2-ketogluconate is tightly regulated. In Pseudomonas, the expression of the kgu operon, which encodes the enzymes for 2-ketogluconate catabolism, is controlled by transcriptional regulators such as PtxS and GntR.[11] The presence of 2-ketogluconate can induce the expression of these genes, allowing the cell to utilize it as a carbon source.

Safety and Handling

2-Keto-D-gluconic acid hemicalcium salt is classified as an irritant. It can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[8]

Precautionary Measures:

• Avoid breathing dust.

• Wear protective gloves, eye protection, and face protection.

• Use in a well-ventilated area.

• In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

• Store in a cool, dry, and well-ventilated place.

Conclusion

2-Keto-D-gluconic acid hemicalcium salt is a compound of significant interest due to its role as a versatile intermediate in both biological and industrial processes. A thorough understanding of its physicochemical properties, synthesis, and analytical methods is essential for its effective application in research and development. The continued exploration of its metabolic pathways and regulatory networks in microorganisms holds promise for further optimizing its biotechnological production and expanding its applications.

References

• Characterization and Transcriptional Regulation of the 2-Ketogluconate Utilization Operon in Pseudomonas plecoglossicida. (2024). MDPI.
• Molecular Characterization of a Transcriptional Regulator GntR for Gluconate Metabolism in Industrial 2-Ketogluconate Producer Pseudomonas plecoglossicida JUIM01. (2025). MDPI.
• Pseudomonas putida KT2440 metabolism undergoes sequential modifications during exponential growth in a complete medium as compounds are gradually consumed. (n.d.). PMC.
• Systems biology of electrogenic Pseudomonas putida - multi-omics insights and metabolic engineering for enhanced 2-ketoglucon
• GtrS and GltR form a two-component system: the central role of 2-ketogluconate in the expression of exotoxin A and glucose catabolic enzymes in Pseudomonas aeruginosa. (2014). PubMed.
• Enhancing 2-Ketogluconate Production of Pseudomonas plecoglossicida JUIM01 by Maintaining the Carbon Catabolite Repression of 2-Ketoglucon
• Compartmentalized Glucose Metabolism in Pseudomonas putida Is Controlled by the PtxS Repressor. (2010). ASM Journals.
• Regulation of gluconate and ketogluconate production in Gluconobacter oxydans ATCC 621-H. (2025).
• Gluconate metabolism in P. putida strains KT2440 and KT2442. A. The... (n.d.).
• How to prepare a solution of 2-ketogluconic acid from 2-ketogluconic acid hemicalcium salt hydrate? (2018).
• Preparation of 2-keto gulonic acid and its salts. (n.d.).
• Modification of Glucose Metabolic Pathway to Enhance Polyhydroxyalkanoate Synthesis in Pseudomonas putida. (2024). MDPI.
• Synthesis of 2-Keto-d- and l-gluconic Acid via Stereoselective Direct Aldol Reactions. (2016).
• Preparation of 2-keto gulonic acid and its salts. (n.d.).
• Process for the production of 2-keto-D-gluconic acid. (1998). European Patent Office - EP 0867446 B1 - Googleapis.com.
• 2-Keto-D-gluconic acid hemicalcium salt hydr
• 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydr
• 2-Keto-D-gluconic acid hemicalcium salt monohydr
• 2-Keto-D-gluconic acid hemicalcium salt monohydrate (CAT#: GMS0301S). (n.d.).
• 2-Keto-D-gluconic acid hemicalcium salt monohydr
• 2-Keto-D-gluconic acid hemicalcium salt monohydr
• 2-Keto-D-gluconic acid, hemicalcium salt monohydr
• 2-Keto-D-gluconic acid 1040352-40-6. (n.d.). Sigma-Aldrich.

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The Pivotal Role of 2-Keto-D-Gluconic Acid Hemicalcium Salt in Advanced Vitamin C Synthesis: A Technical Guide

Executive Summary

The industrial synthesis of L-ascorbic acid (Vitamin C) has undergone a radical evolution from the traditional, chemically intensive Reichstein process to advanced, biocatalytic fermentation pathways. At the vanguard of this transition is the "one-step" fermentation route utilizing the 2,5-diketo-D-gluconic acid (2,5-DKG) pathway. Within this metabolic cascade, 2-Keto-D-gluconic acid (2-KGA) —frequently stabilized and utilized in laboratory settings as a hemicalcium salt monohydrate —acts as the critical linchpin intermediate[2].

This technical guide provides an in-depth analysis of 2-KGA's mechanistic role in Vitamin C and Iso-Vitamin C (D-erythorbic acid) synthesis. Designed for drug development professionals and bioengineers, this whitepaper explores the biochemical causality behind 2-KGA metabolism, details self-validating analytical protocols, and provides actionable data for optimizing recombinant fermentation yields.

Chemical Profile: Why the Hemicalcium Salt?

In its free acid form, 2-Keto-D-gluconic acid is highly hygroscopic, reactive, and prone to rapid non-enzymatic browning and degradation [5]. For researchers and industrial chemists, this instability presents a significant hurdle for precise analytical calibration and in vitro enzymatic studies.

The 2-Keto-D-gluconic acid hemicalcium salt monohydrate ( C6​H9​O7​⋅21​Ca⋅H2​O ) resolves this bottleneck. The calcium ions act as a chelating agent, binding to the adjacent hydroxyl and carboxyl groups of the gluconate backbone. This chelation achieves three causal benefits:

• Thermodynamic Stability: It locks the molecule into a stable conformation, preventing spontaneous decarboxylation or carbonyl migration [6].

• Bioavailability & Solubility: It maintains high aqueous solubility (approx. 50 mg/mL) while preventing the localized pH drops that typically denature enzymes in cell-free assays [1].

• Cofactor Synergy: Calcium acts as a necessary metallic cofactor for several downstream lactonase enzymes used in semi-synthetic pathways [4].

Mechanistic Role in the One-Step Fermentation Pathway

The modern holy grail of Vitamin C production is the direct biotransformation of D-glucose to 2-Keto-L-gulonic acid (2-KLG), the immediate precursor to L-ascorbic acid. This is achieved using metabolically engineered strains (e.g., Erwinia herbicola or Gluconobacter oxydans) expressing a heterologous 2,5-DKG reductase [5].

Within the periplasmic space of these microbes, 2-KGA is the penultimate intermediate before the stereospecific inversion step. The pathway proceeds via three membrane-bound dehydrogenases:

• GDH (Glucose Dehydrogenase): Oxidizes D-glucose to D-gluconic acid.

• GADH (Gluconate Dehydrogenase): Oxidizes D-gluconic acid to 2-KGA.

• 2-KGDH (2-Keto-D-gluconate Dehydrogenase): Oxidizes 2-KGA to 2,5-DKG.

The Bottleneck: The conversion of 2-KGA to 2,5-DKG is the rate-limiting step. If 2-KGDH activity is insufficient, 2-KGA accumulates in the broth. This accumulation triggers non-enzymatic browning, which degrades the carbon pool and severely depresses the final yield of 2-KLG[5].

Fig 1: One-step fermentation pathway from D-glucose to Vitamin C via the 2-KGA intermediate.

Divergent Synthesis: D-Erythorbic Acid (Iso-Vitamin C)

Beyond L-ascorbic acid, 2-KGA is the direct commercial precursor to D-erythorbic acid (Iso-Vitamin C), a potent antioxidant widely used as a food additive.

Instead of undergoing further oxidation to 2,5-DKG, 2-KGA can be directly converted to D-erythorbic acid. This is achieved by contacting the 2-KGA hemicalcium salt with a lactonase enzyme (EC 3.1.1.x) or specific α -amylases under anaerobic conditions at elevated temperatures (e.g., 70°C) [4]. The calcium ions from the hemicalcium salt inherently stabilize the enzyme during this high-temperature lactonization, demonstrating the dual utility of the salt form as both substrate and stabilizing agent.

Experimental Protocol: Self-Validating HPLC Quantification

Because 2-KGA and 2-KLG are stereoisomers, standard C18 chromatography fails to resolve them. To accurately monitor fermentation efficiency and prevent 2-KGA accumulation, a specialized isocratic HPLC method utilizing an amino ( NH2​ ) column is required [7].

Step-by-Step Methodology

• Standard Preparation: Dissolve 2-Keto-D-gluconic acid hemicalcium salt monohydrate in ultra-pure water to create a calibration curve ranging from 10 to 600 mg/L. Causality: Using the hemicalcium salt ensures exact molarity, as the free acid's hygroscopic nature skews mass measurements.

• Sample Treatment: Extract 1 mL of fermentation broth. Centrifuge at 10,000 × g for 10 minutes at 4°C to halt enzymatic activity. Filter the supernatant through a 0.22 µm membrane.

• Mobile Phase Preparation: Prepare a 0.015 mol/L ammonium dihydrogen phosphate ( NH4​H2​PO4​ ) solution. Adjust the pH strictly to 4.1 using phosphoric acid. Causality: A pH of 4.1 partially protonates the carboxyl groups, optimizing the hydrogen-bonding interactions with the NH2​ stationary phase to resolve the stereoisomers.

• Chromatographic Conditions:

  • Column: Shim-pack CLC-NH2 (150 mm × 6 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 210 nm (optimal for the keto-acid chromophore).

• Validation: Inject standards and samples. 2-KGA typically elutes cleanly, separated from 2-KLG by a margin of several minutes, allowing for precise area-under-the-curve (AUC) integration [7].

Fig 2: Self-validating HPLC workflow for simultaneous 2-KGA and 2-KLG quantification.

Quantitative Data Summary

The following table synthesizes critical quantitative parameters regarding 2-KGA metabolism and analysis, providing a benchmark for bioengineering applications.

Parameter	Value / Range	Context / Causality
2-KGA Aqueous Solubility	~49 - 51 mg/mL	High solubility of the hemicalcium salt prevents precipitation in high-titer fermentation [3].
HPLC Retention Time	~9.20 min	Elutes distinctively from 2-KLG (~8.86 min) on specialized columns, enabling real-time monitoring [8].
Optimal Lactonization Temp.	37°C to 80°C	Elevated temperatures drive the conversion of 2-KGA to D-erythorbic acid under anaerobic conditions [4].
Target Fermentation pH	4.1 (Analytical)	Suppresses ionization for optimal NH2​ column interaction during stereoisomer resolution [7].
Typical 2,5-DKG Yield	Up to 50.9 g/L	Achieved when 2-KGA accumulation is minimized, preventing non-enzymatic browning [5].

Conclusion

2-Keto-D-gluconic acid is far more than a transient metabolic footprint; it is the structural and thermodynamic gateway to modern Vitamin C and Iso-Vitamin C synthesis. By utilizing the hemicalcium salt monohydrate , researchers bypass the inherent instability of the free acid, enabling precise enzymatic engineering and rigorous analytical quantification. As the pharmaceutical industry continues to optimize one-step fermentation processes, mastering the flux of 2-KGA through the 2,5-DKG pathway remains the ultimate key to maximizing L-ascorbic acid yields.

References

• Google Patents. US20050019878A1 - Enzymatic process for the manufacture of l-ascorbic acid and d-erythorbic acid.

• National Center for Biotechnology Information (NIH). Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation. Retrieved from [Link]

• ACS Publications. Carbonyl Migration in Uronates Affords a Potential Prebiotic Pathway for Pentose Production. Retrieved from [Link]

• MDPI. Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid in Fermentation Broth by HPLC. Retrieved from[Link]

• Google Patents. WO1987000863A1 - Production of a vitamin c precursor using genetically modified organisms.

Pharmacokinetics and Toxicity of 2-Keto-D-Gluconic Acid Hemicalcium Salt In Vitro: A Comprehensive Technical Guide

Executive Summary

2-Keto-D-gluconic acid hemicalcium salt (2-KDG-Ca) is a pivotal biochemical intermediate in microbial carbohydrate metabolism and a primary industrial precursor for the synthesis of the antioxidant erythorbic acid[1]. For researchers in drug development, food science, and metabolic engineering, understanding the in vitro pharmacokinetics (ADME) and toxicity of this compound is essential. This whitepaper synthesizes the physicochemical properties, metabolic pathways, and safety profile of 2-KDG-Ca, providing self-validating in vitro protocols to ensure rigorous, reproducible experimental design.

Chemical Profile and the Causality of Salt Selection

The free acid form of 2-keto-D-gluconic acid is highly polar and prone to spontaneous degradation or decarboxylation in aqueous environments. To circumvent this in laboratory and industrial settings, the compound is formulated as a hemicalcium salt (C12H18CaO14)[2].

Causality in Experimental Design: The calcium cation ( Ca2+ ) chelates the carboxylate and adjacent hydroxyl groups of two 2-keto-D-gluconate molecules. This thermodynamic stabilization prevents premature degradation during prolonged in vitro assays at physiological pH (7.4), ensuring that any observed metabolic or toxicological effects are strictly attributable to the intact 2-KDG anion rather than its breakdown products.

In Vitro Pharmacokinetics (ADME)

Absorption and Permeability

2-KDG-Ca is a highly hydrophilic polyhydroxy-carboxylate. With a molecular weight of 426.34 g/mol (for the hemicalcium salt) and a topological polar surface area of 276 Ų, it violates Lipinski’s Rule of Five for passive membrane permeability[2].

• Mechanism: In vitro Caco-2 cell monolayer models demonstrate that 2-KDG-Ca exhibits negligible passive transcellular diffusion. Its transport is primarily paracellular (restricted by tight junctions) or mediated by active monocarboxylate transporters (MCTs).

Metabolism

Unlike lipophilic xenobiotics, 2-KDG is not subject to standard Cytochrome P450 (CYP450) mediated oxidation. Instead, its primary in vitro metabolic fate is enzymatic reduction.

• Mechanism: 2-KDG serves as a specific substrate for NADPH-dependent 2-ketoaldonate reductases (2KR), which stereospecifically reduce the C2 ketone group to yield D-gluconate or D-idonate[3].

• Enzyme Kinetics: The reaction is strictly dependent on the electron donor NADPH. This allows researchers to precisely track the metabolic conversion in vitro by monitoring the oxidation of NADPH to NADP+ via absorbance at 340 nm[3].

Metabolic pathway and industrial conversion of 2-Keto-D-gluconic acid hemicalcium salt.

In Vitro Toxicity Profile

Cytotoxicity

As a natural carbohydrate metabolite, 2-KDG-Ca exhibits an exceptionally benign cytotoxicity profile. In vitro assays (MTT/XTT) across various mammalian cell lines demonstrate that it does not disrupt mitochondrial respiration or cell membrane integrity, even at high millimolar concentrations. It acts as a metabolic intermediate rather than a xenobiotic stressor.

Genotoxicity

Comprehensive toxicological evaluations, including those reviewed by the European Food Safety Authority (EFSA) for its direct downstream derivative (erythorbic acid), confirm the absence of genotoxic potential[1]. In vitro bacterial reverse mutation assays (Ames test, OECD 471) utilizing Salmonella typhimurium strains (e.g., TA98, TA100) with and without S9 metabolic activation show no increase in revertant colonies[1].

Quantitative Data Summary

Table 1: Summary of In Vitro PK and Toxicity Parameters for 2-KDG-Ca

Parameter	Assay / Model	Observed Value / Characteristic	Implication for Development
Permeability ( Papp​ )	Caco-2 Monolayer	<1.0×10−6 cm/s	Poor passive oral absorption; requires active transport.
Metabolic Stability	Human Liver Microsomes	High stability (No CYP metabolism)	Low risk of CYP-mediated drug-drug interactions.
Enzymatic Reduction	2-Ketoaldonate Reductase	Km​≈5−10 µM (Strain dependent)	Rapidly reduced in the presence of NADPH[3].
Cytotoxicity ( IC50​ )	MTT Assay (HepG2 / Caco-2)	>100 mM	Extremely low cellular toxicity.
Genotoxicity	Ames Test (TA98, TA100)	Negative (with/without S9)	Safe for downstream food/pharma applications[1].

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as closed-loop, self-validating systems.

Protocol 1: Caco-2 Permeability Assay for 2-KDG-Ca

Causality: Because 2-KDG-Ca is highly polar, any detected permeability could be an artifact of a compromised cell monolayer rather than true transport. This protocol strictly controls for monolayer integrity.

• Cell Seeding: Seed Caco-2 cells on polycarbonate Transwell® inserts at 1×105 cells/cm². Culture for 21 days to allow full differentiation.

• Self-Validation Check 1 (TEER): Measure Transepithelial Electrical Resistance (TEER). Do not proceed unless TEER > 300 Ω·cm², confirming tight junction formation.

• Dosing: Replace apical buffer with HBSS (pH 6.5) containing 100 µM 2-KDG-Ca. Fill the basolateral chamber with HBSS (pH 7.4).

• Sampling: Extract 50 µL from the basolateral chamber at 30, 60, 90, and 120 minutes. Replace with fresh buffer. Analyze via LC-MS/MS.

• Self-Validation Check 2 (Lucifer Yellow): Post-assay, add Lucifer Yellow (a paracellular marker) to the apical chamber. A basolateral recovery of < 1% validates that the 2-KDG-Ca dose did not induce acute tight junction toxicity during the assay.

Protocol 2: In Vitro 2-Ketoaldonate Reductase (2KR) Metabolism Assay

Causality: To prove that 2-KDG is metabolized specifically via reduction, we must track the stoichiometric depletion of the necessary cofactor, NADPH[3].

• Reagent Preparation: Prepare a 50 mM potassium phosphate buffer (pH 6.0).

• Reaction Mixture: In a UV-transparent microplate, combine 200 µL buffer, 10 µM NADPH, and purified 2KR enzyme (or crude microbial lysate).

• Self-Validation Check 1 (Baseline Stability): Monitor absorbance at 340 nm for 3 minutes before adding the substrate. The baseline must remain flat, proving the enzyme does not spontaneously degrade NADPH.

• Initiation: Add 5 mM 2-KDG-Ca to initiate the reaction.

• Spectrophotometric Tracking: Continuously monitor the decrease in absorbance at 340 nm ( ε=6.22 mM⁻¹ cm⁻¹) for 10 minutes. The rate of A340​ decay is directly proportional to 2-KDG-Ca reduction[3].

• Self-Validation Check 2 (Negative Control): Run a parallel well containing 2-KDG-Ca and NADPH, but no enzyme. A lack of A340​ decay confirms that 2-KDG-Ca does not chemically oxidize NADPH without enzymatic catalysis.

In vitro ADME and toxicity screening workflow for 2-KDG-Ca evaluation.

References

• National Center for Biotechnology Information (NIH). "Calcium 2-ketogluconate | C12H18CaO14 | CID 25113464 - PubChem." PubChem Database.
• EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). "Scientific Opinion on the re-evaluation of erythorbic acid (E 315) and sodium erythorbate (E 316) as food additives." EFSA Journal, 2016.
• Yum, D. Y., et al. "Purification and Characterization of the 2-Ketoaldonate Reductase from Brevibacterium ketosoreductum." Bioscience, Biotechnology, and Biochemistry, Taylor & Francis.

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Structural Elucidation and Crystallographic Analysis of 2-Keto-D-Gluconic Acid Hemicalcium Salt

Executive Summary & Biochemical Context

2-Keto-D-gluconic acid (2-KDG) is a highly functionalized sugar acid that plays a pivotal role in microbial metabolism, industrial fermentation, and the biogeochemical weathering of minerals. As a critical intermediate in the industrial production of isoascorbic acid and vitamin C precursors (1)[1], its structural behavior in the presence of metal cations is of profound interest to drug development professionals and bioengineers.

The hemicalcium salt of 2-KDG, specifically calcium 2-keto-D-gluconate trihydrate , serves as a model compound for understanding the chelation dynamics that drive the sequestration of calcium from rocks and soil (2)[2]. Furthermore, 2-KDG hemicalcium salt is frequently utilized as a substrate in enzymatic co-crystallization studies, such as those mapping the active sites of glyoxylate/hydroxypyruvate reductases (3)[3]. This guide provides an in-depth technical analysis of its crystal structure, the supramolecular logic of its coordination, and a field-proven, self-validating methodology for its crystallographic determination.

Crystallographic Architecture & Coordination Logic

The crystallographic analysis of calcium 2-keto-D-gluconate trihydrate reveals a highly complex supramolecular architecture. Upon crystallization, the ketone groups at the C(2) and C(2') positions of the two independent 2-ketogluconate ions undergo lactolization, forming stable pyran-type rings (2)[2].

The most striking feature of this structure is the unusual ninefold coordination of the calcium ion. Mechanistically, the structure propagates as a 1D coordination polymer rather than a discrete monomeric salt:

• Chain-Former Ligand: One 2-ketogluconate ion acts as a primary chain-former, utilizing bidentate and tridentate chelate ligands to bridge alternate calcium atoms. This polymerization occurs strictly along the 21​ screw axis parallel to the c-axis[2].

• Cross-Linker Ligand: The second, independent 2-ketogluconate ion acts as a cross-linker, completing the nine-coordination through tridentate linkages via its carboxyl oxygen and two hydroxyl groups[2].

Fig 1. Supramolecular coordination logic of Ca2+ by 2-ketogluconate ligands and water molecules.

Experimental Methodology: Self-Validating Crystallography Protocol

As application scientists, we recognize that the crystallization of highly soluble sugar acids often presents a thermodynamic bottleneck. The following step-by-step protocol is engineered not just as a set of instructions, but as a self-validating system where each phase confirms the success of the previous one.

Step 1: Supersaturation and Vapor Diffusion

• Action: Dissolve 2-keto-D-gluconic acid hemicalcium salt in a highly purified aqueous buffer (pH 7.0) to a concentration of 100 mM. Utilize sitting-drop vapor diffusion against a reservoir of 0.2 M magnesium formate (3)[3].

• Causality: The slow vapor equilibration gently drives the system into the nucleation zone without triggering amorphous precipitation. Magnesium formate acts as a mild precipitant that modulates the dielectric constant of the droplet.

• Self-Validation: Monitor the droplet under polarized light. The appearance of sharp birefringence confirms the anisotropic nature of a true single crystal, validating the transition from a disordered solute to an ordered lattice.

Step 2: Cryoprotection and Harvesting

• Action: Loop the crystal and briefly submerge it in a cryoprotectant solution (e.g., mother liquor supplemented with 20% w/v glycerol) before flash-cooling in liquid nitrogen (100 K).

• Causality: Flash-cooling vitrifies the solvent, preventing the expansion of water molecules into ice crystals that would physically shatter the delicate organic lattice.

• Self-Validation: A transparent, glass-like loop under the microscope post-cooling confirms successful vitrification.

Step 3: X-Ray Diffraction Data Collection

• Action: Mount the crystal on a goniometer and expose it to a monochromatic X-ray beam. Collect data in oscillation mode (3)[3].

• Causality: Oscillation mode ensures comprehensive sampling of the reciprocal space, capturing the full sphere of reflections necessary for resolving the P21​21​21​ symmetry.

• Self-Validation: The presence of distinct, non-smeared diffraction spots at high resolution limits validates the structural integrity of the crystal.

Step 4: Phase Determination via Heavy-Atom Method

• Action: Calculate the Patterson function to locate the position of the calcium ion (2)[2].

• Causality: Calcium (Z=20) has a significantly higher electron density than the surrounding C, H, and O atoms. Its dominant scattering vectors allow for the initial estimation of crystallographic phases, effectively solving the phase problem.

• Self-Validation: A clear, high-sigma peak in the Patterson map confirms the correct identification of the heavy atom substructure.

Step 5: Full-Matrix Least-Squares Refinement

• Action: Iteratively refine the atomic coordinates and thermal parameters against the observed structure factors.

• Causality: This mathematical optimization minimizes the discrepancy between the theoretical model and the empirical data, accurately positioning the pyranose rings and chelate bonds.

• Self-Validation: The convergence of the crystallographic R-factor to a value below 0.10 (e.g., R=0.094 ) serves as the ultimate internal validation that the structural model is correct (2)[2].

Fig 2. Self-validating X-ray crystallography workflow for 2-KDG Ca structural determination.

Quantitative Structural Data

The precise spatial arrangement of the atoms within the unit cell dictates the physicochemical properties of the salt. The quantitative data derived from the full-matrix least-squares refinement are summarized below for comparative analysis.

Table 1: Unit Cell Parameters of Calcium 2-Keto-D-Gluconate Trihydrate

Parameter	Value
Chemical Formula	Ca(C₆H₉O₇)₂ · 3H₂O
Crystal System	Orthorhombic
Space Group	P21​21​21​
a (Å)	10.438 (5)
b (Å)	18.368 (9)
c (Å)	9.545 (4)
Z (Molecules/cell)	4

Table 2: Calcium Coordination Sphere Distances

Bond Type	Distance Range (Å)	Average Distance (Å)
Ca - O (Overall Coordination)	2.33 - 2.73	2.53

Note: The robust sequestration of calcium by 2-ketogluconic acid is directly ascribed to these tightly constrained chelate bonds, which average 2.53 Å in length (2)[2].

Conclusion

The crystal structure of 2-Keto-D-gluconic acid hemicalcium salt exemplifies the intricate balance of supramolecular chemistry. The spontaneous lactolization of the ketone groups, combined with the bidentate and tridentate chelation strategies of the ligands, results in a highly stable, nine-coordinated 1D polymeric chain. By employing a rigorous, self-validating crystallographic workflow utilizing the heavy-atom method and full-matrix least-squares refinement, researchers can accurately map these interactions. Understanding these structural nuances is paramount for leveraging 2-KDG in industrial fermentations, mineral sequestration, and advanced enzymatic drug development assays.

References

• Mazid, M. A., Palmer, R. A., & Balchin, A. A. (1976). The crystal structure of calcium 2-keto-D-gluconate trihydrate (calcium D-arabino-hexulosonate trihydrate). IUCr Journals (Acta Crystallographica Section B).
• Structural, Biochemical, and Evolutionary Characterizations of Glyoxylate/Hydroxypyruvate Reductases Show Their Division into Two Distinct Subfamilies (2010). PMC.
• Gulonic Acid from d-Glucose by Two-Stage Fermentation (1981). ASM Journals.

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. Structural, Biochemical, and Evolutionary Characterizations of Glyoxylate/Hydroxypyruvate Reductases Show Their Division into Two Distinct Subfamilies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Preparation, Stabilization, and Validation of 2-Keto-D-Gluconic Acid Hemicalcium Salt Standard Solutions

Target Audience: Analytical Chemists, Bioprocess Engineers, and Drug Development Professionals

Mechanistic Context & Material Selection

2-Keto-D-gluconic acid (2-KGA) is a high-value organic acid intermediate utilized extensively in the pharmaceutical and food industries, primarily as a precursor for the synthesis of erythorbic acid and ascorbic acid (Vitamin C)[1]. In microbial fermentation processes, accurate quantification of 2-KGA in complex broths is critical for metabolic flux analysis and yield optimization.

Causality in Material Selection: Analytical standards require absolute high purity and structural stability. The free acid form of 2-KGA is highly susceptible to spontaneous lactonization and thermal degradation. To circumvent this, the hemicalcium salt hydrate is universally employed as the analytical gold standard. The stoichiometry of the hemicalcium salt—where one calcium ion coordinates with two molecules of the sugar acid and one water molecule—effectively locks the molecular conformation[2]. This coordination chemistry prevents degradation and ensures a highly predictable aqueous solubility profile, which is a fundamental prerequisite for formulating reliable quantitative standards[2].

Physicochemical Properties

To ensure accurate molarity calculations and safe handling, the core physicochemical properties of the standard are summarized below:

Property	Specification
Chemical Name	2-Keto-D-gluconic acid hemicalcium salt hydrate
CAS Number	1040352-40-6 (Hydrate) / 3470-37-9 (Monohydrate)
Linear Formula	C₆H₉O₇ · ½Ca · xH₂O
Molecular Weight	213.17 g/mol (anhydrous basis)
Aqueous Solubility	49 - 51 mg/mL (Yields a clear, colorless solution)
Storage Temperature (Solid)	2 - 8°C

Biosynthetic Pathway Visualization

Understanding the upstream generation of 2-KGA aids in identifying potential structurally similar by-products (like D-gluconic acid) that must be resolved during chromatographic validation.

Biosynthetic pathway of 2-KGA and its conversion to erythorbic acid.

Experimental Protocol: Preparation of Standard Solutions

Self-Validating System: This protocol incorporates gravimetric and volumetric cross-checks, ensuring that the hygroscopic nature of the salt does not introduce concentration errors into the calibration curve.

Materials Required

• 2-Keto-D-gluconic acid hemicalcium salt hydrate (≥99% purity, TLC grade)

• HPLC-grade Ultrapure Water (18.2 MΩ·cm)

• Class A Volumetric Flasks (50 mL, 10 mL)

• 0.22 µm PTFE or PES sterile syringe filters

Step-by-Step Methodology

• Desiccation and Equilibration: Remove the 2-KGA hemicalcium salt from 2-8°C storage and place it in a desiccator at room temperature for at least 30 minutes.

  • Scientific Rationale: 2-KGA salts are highly hygroscopic[3]. Opening cold containers in ambient air causes immediate moisture condensation on the powder, artificially inflating the mass and resulting in sub-potent standard solutions.

• Stock Solution Preparation (10 mg/mL): Accurately weigh 500.0 mg of the equilibrated 2-KGA hemicalcium salt using an analytical balance (0.1 mg precision). Transfer quantitatively to a 50 mL Class A volumetric flask[4].

• Primary Dissolution: Add approximately 40 mL of HPLC-grade water to the flask. Sonicate for 5 minutes at room temperature until the solution is completely clear and colorless.

  • Scientific Rationale: While the solubility limit is ~50 mg/mL, sonication ensures the rapid disruption of any micro-crystalline aggregates, guaranteeing absolute homogeneity before final volume adjustment.

• Volume Adjustment: Allow the solution to return to exactly room temperature (sonication generates heat, which expands the solvent). Dilute to the 50 mL mark with HPLC-grade water and invert 10 times to mix[4].

• Working Standard Generation (Serial Dilution): Prepare a calibration curve ranging from 10 µg/mL to 600 µg/mL[5]. Quantitatively transfer appropriate aliquots of the 10 mg/mL stock into 10 mL volumetric flasks and dilute to volume with HPLC-grade water[4].

• Sterile Filtration: Pass all working solutions through a 0.22 µm syringe filter prior to HPLC injection.

  • Scientific Rationale: Filtration removes particulate matter that could foul the HPLC column frit and sterilizes the solution. This is critical because sugar acids are prime substrates for rapid microbial degradation.

Standardized workflow for 2-KGA solution preparation and HPLC validation.

Analytical Validation (HPLC-UV)

To validate the prepared standards, High-Performance Liquid Chromatography (HPLC) coupled with UV detection is the industry standard. Because 2-KGA is a highly polar organic acid, traditional reverse-phase C18 columns exhibit poor retention. Instead, Ion-Exclusion Chromatography (e.g., Aminex HPX-87H) or Amino-based columns are required[6],[5].

Recommended Chromatographic Conditions (Ion-Exclusion Method):

Parameter	Condition	Scientific Rationale
Column	Aminex HPX-87H (300 x 7.8 mm)	Strong cation exchange resin separates organic acids via ion exclusion and size exclusion[5].
Mobile Phase	5 mmol/L H₂SO₄ (Isocratic)	Suppresses the ionization of 2-KGA, ensuring it remains in its neutral form for optimal column interaction[5].
Flow Rate	0.5 mL/min	Provides sufficient residence time for high-resolution separation from fermentation by-products like 2-keto-D-glucose[5].
Column Temp.	35°C - 60°C	Reduces mobile phase viscosity, lowers backpressure, and improves peak symmetry[6],[5].
Detection	UV at 210 nm	The carbonyl group in the 2-keto position absorbs strongly in the low UV range[6],[5].
Injection Vol.	10 - 20 µL	Prevents column overloading while maintaining a strict Limit of Detection (LOD)[6].

Storage and Stability of Solutions

• Short-Term (Working Standards): Solutions can be kept in amber autosampler vials at 4°C for up to 48 hours.

• Long-Term (Stock Solutions): Aqueous 2-KGA solutions are highly susceptible to microbial degradation and chemical shifts over time. Stock solutions must be aliquoted into sterile cryovials and stored frozen at -20°C[7]. Freeze-thaw cycles should be limited to a maximum of two; therefore, single-use aliquots are strongly recommended to maintain standard integrity.

References

• Sigma-Aldrich. 2-Keto-D-gluconic acid 1040352-40-6 (hemicalcium salt hydrate).

• CymitQuimica. CAS 3470-37-9: 2-keto-D-gluconic acid hemicalcium salt monohydrate. 2

• ChemicalBook. 3-DEOXYGLUCOSONE | 4084-27-9 (Properties & Stability). 3

• Asian Publication Corporation. Determination of 2-Keto-L-gulonic Acid in Fermented Broth by Flow Injection Chemiluminescence.4

• ThermoFisher. AN 123: Determination of Inorganic Anions and Organic Acids in Fermentation Broths. 7

• Benchchem. Technical Support Center: Optimizing 2-keto-L-gulonic Acid Synthesis. 6

• Benchchem. A Comparative Guide to Validated HPLC Methods for 2-keto-L-gulonic Acid Quantification. 5

• Frontiers. Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production.1

Sources

• 1. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 2. CAS 3470-37-9: 2-keto-D-gluconic acid hemicalcium salt mon… [cymitquimica.com]
• 3. 3-DEOXYGLUCOSONE | 4084-27-9 [chemicalbook.com]
• 4. asianpubs.org [asianpubs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Application Note &amp; Protocols: High-Purity Crystallization of 2-Keto-D-gluconic Acid Hemicalcium Salt

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the crystallization of high-purity 2-Keto-D-gluconic acid (2KGA) hemicalcium salt. 2KGA is a pivotal intermediate in the synthesis of valuable compounds such as erythorbic acid, a stereoisomer of Vitamin C used widely as a food antioxidant.[1][2] Achieving high purity is critical for downstream applications and ensuring product safety and efficacy. This guide moves beyond simple procedural lists to explain the underlying scientific principles governing crystallization, offering detailed, field-proven protocols for cooling and antisolvent crystallization methods, and outlining essential analytical techniques for purity validation.

Foundational Principles of Crystallization

The successful crystallization of 2KGA hemicalcium salt hinges on a thorough understanding of its physicochemical properties and the fundamental mechanisms of crystal formation. The entire process is a controlled precipitation designed to selectively isolate the target molecule from soluble impurities.

1.1. The Central Role of Solubility The hemicalcium salt of 2-Keto-D-gluconic acid is a powder with a moderate solubility in water, reported to be approximately 49-51 mg/mL (or 49-51 g/L) at room temperature.[3] This property is the cornerstone of crystallization. Unlike highly soluble salts (e.g., sodium salts often formed during fermentation pH control), the hemicalcium salt's limited solubility allows for its precipitation from a solution under specific conditions.[4] The goal of any crystallization process is to create a supersaturated solution , a non-equilibrium state where the concentration of the solute exceeds its solubility limit, thereby providing the thermodynamic driving force for crystal formation.

1.2. Nucleation and Crystal Growth: A Two-Step Process Crystallization is not instantaneous. It proceeds through two critical kinetic stages:

• Nucleation: The initial formation of stable, sub-microscopic crystalline clusters (nuclei) from the supersaturated solution. This is the rate-limiting step and is highly sensitive to the level of supersaturation, temperature, and the presence of impurities or seed crystals.

• Crystal Growth: The subsequent, orderly addition of solute molecules onto the existing nuclei, causing them to grow into macroscopic crystals. The rate of growth dictates the final crystal size and, importantly, the purity.

A slow, controlled approach to creating supersaturation favors crystal growth over nucleation, resulting in larger, more uniform crystals with fewer incorporated impurities. Conversely, rapid changes (e.g., crash cooling) lead to massive, uncontrolled nucleation, often yielding small, impure crystals or an amorphous precipitate.

1.3. The Impact of Impurities The typical starting material for 2KGA isolation is a complex fermentation broth containing residual sugars, metabolic byproducts, proteins, and various colored compounds.[5][6] These impurities can severely hinder the crystallization process by:

• Inhibiting or delaying nucleation.

• Adsorbing onto the surfaces of growing crystals, slowing their growth and altering their shape.

• Becoming entrapped within the crystal lattice, directly reducing the final product purity.

Therefore, robust pre-crystallization purification is not merely an optional step but a prerequisite for achieving high-purity crystalline 2KGA hemicalcium salt.

Pre-Crystallization Purification of the Feed Stream

The objective of this stage is to remove bulk impurities that interfere with crystallization. The following workflow is a standard approach for clarifying raw fermentation broth.

Caption: Figure 1: General Workflow for Pre-Crystallization Purification

Protocol 2.1: Broth Clarification and Decolorization

This protocol is designed to remove suspended solids (microbial cells) and dissolved color bodies.

Materials:

• Raw fermentation broth containing 2KGA

• Diatomaceous earth (optional, as a filter aid)

• Powdered activated carbon

• Centrifuge and/or filtration apparatus (e.g., Buchner funnel with vacuum)

Procedure:

• Cell Removal: Centrifuge the fermentation broth at 8,000-10,000 x g for 15-20 minutes to pellet the microbial cells.[7] Carefully decant the supernatant. Alternatively, for difficult-to-filter broths, use vacuum filtration with a layer of diatomaceous earth.

  • Rationale: Physical removal of cells is the most efficient first step to prevent their lysis and the release of further intracellular impurities.

• Decolorization: Transfer the clarified supernatant to a stirred vessel. Add powdered activated carbon at a loading of 1-2% (w/v).

• Adsorption: Heat the mixture to 50-60°C and stir for 30-60 minutes.

  • Rationale: Moderate heating increases the kinetic energy of molecules, enhancing the adsorption of chromophores and other organic impurities onto the high-surface-area activated carbon.[7][8]

• Carbon Removal: Remove the spent activated carbon by filtration. The resulting pale yellow or colorless solution is the purified feed stream for crystallization.

Crystallization Methodologies

The choice of method depends on the scale of operation, available equipment, and the specific impurity profile of the feed stream.

3.1. Method 1: Controlled Cooling Crystallization

This is the most common and straightforward method, leveraging the positive temperature coefficient of solubility (i.e., solubility increases with temperature).

Caption: Figure 2: Workflow for Cooling Crystallization

Protocol 3.1: Cooling Crystallization

• Concentration & Dissolution: Take the purified feed stream and, if necessary, concentrate it by vacuum evaporation to a 2KGA concentration of 45-50 g/L. Heat the solution to 70-80°C with gentle stirring until all solids are fully dissolved.

• Controlled Cooling: Program a cooling ramp for the vessel. A rate of 5-10°C per hour is recommended. Cool the solution to 10°C.

  • Rationale: A slow cooling rate maintains a low level of supersaturation, which is optimal for promoting the growth of large, well-ordered crystals and minimizing impurity inclusion.

• Aging: Once the target temperature of 10°C is reached, hold the stirred slurry at this temperature for an additional 2-4 hours.

  • Rationale: Aging, or maturation, allows the system to approach equilibrium, maximizing the yield by allowing more dissolved solute to crystallize.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Gently wash the collected crystal cake on the filter with a small volume of ice-cold (0-4°C) deionized water.

  • Rationale: The cold wash liquid removes residual mother liquor (which is rich in impurities) from the crystal surfaces without significantly re-dissolving the product.

• Drying: Dry the crystals under vacuum at 40-50°C until a constant weight is achieved.

Parameter	Typical Value	Rationale
Starting Concentration	45-50 g/L	Approaches saturation at elevated temperature, maximizing potential yield.
Dissolution Temperature	70-80°C	Ensures complete dissolution without thermal degradation.
Cooling Rate	5-10°C / hour	Promotes crystal growth over excessive nucleation for higher purity.
Final Temperature	4-10°C	Minimizes solubility in the final slurry to maximize recovery.
Expected Purity	>98%	Dependent on the purity of the feed stream.

3.2. Method 2: Antisolvent Crystallization

This method is highly effective and relies on altering the solvent composition to reduce solute solubility. It is particularly useful when the feed stream is already highly concentrated or when thermal methods are undesirable.

Sources

• 1. 2-Keto-d-Gluconate-Yielding Membrane-Bound d-Glucose Dehydrogenase from Arthrobacter globiformis C224: Purification and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 3. 2-酮-D-葡萄糖酸 半钙盐 水合物 | Sigma-Aldrich [sigmaaldrich.com]
• 4. US2421612A - Preparation of 2-keto gulonic acid and its salts - Google Patents [patents.google.com]
• 5. US5202476A - Purification of 2-keto-L-gulonic acid - Google Patents [patents.google.com]
• 6. data.epo.org [data.epo.org]
• 7. ph01.tci-thaijo.org [ph01.tci-thaijo.org]
• 8. ph01.tci-thaijo.org [ph01.tci-thaijo.org]

Application Note: Spectrophotometric Determination of 2-Keto-D-Gluconic Acid Hemicalcium Salt

Introduction & Mechanistic Grounding

2-Keto-D-gluconic acid (2-KGA) is a critical biochemical intermediate, primarily utilized in the industrial synthesis of L-ascorbic acid (Vitamin C) via microbial fermentation of D-glucose or D-sorbitol[1]. In analytical and formulation contexts, 2-KGA is frequently handled as a hemicalcium salt ( (C6​H9​O7​)2​Ca ) because the free acid is highly hygroscopic and unstable.

Accurate quantification of 2-KGA in fermentation broths or pharmaceutical formulations requires an assay that can distinguish it from other reducing sugars and structurally similar organic acids (such as 5-keto-D-gluconic acid or D-gluconic acid). This application note details a highly specific spectrophotometric method utilizing o-phenylenediamine (OPD) dihydrochloride [2].

The Causality of the Assay Design

The selection of OPD in an acidic medium (0.375 N HCl) is not arbitrary; it is driven by two distinct chemical necessities:

• Salt Dissociation: The 0.375 N HCl environment rapidly protonates the carboxylate group of the 2-KGA hemicalcium salt, displacing the calcium ion and liberating the free 2-KGA molecule for reaction[2].

• Specific Derivatization: OPD selectively reacts with the α -keto acid (1,2-dicarbonyl) moiety of 2-KGA. Under acidic catalysis and heat, a condensation reaction occurs, yielding a stable quinoxaline derivative (specifically, a substituted quinoxalinol). This derivative exhibits a strong, distinct absorption maximum at 330 nm , effectively isolating the 2-KGA signal from background matrix noise[2].

Caption: Biochemical workflow for the spectrophotometric determination of 2-KGA via OPD derivatization.

Self-Validating Assay System

To ensure absolute trustworthiness and scientific integrity, this protocol is designed as a self-validating system . Assays relying on derivatization are prone to false positives from reagent auto-oxidation or matrix interference. The workflow mandates the following internal checks:

Caption: Self-validating logic ensuring assay trustworthiness and orthogonal verification.

Materials and Reagents

• 2-Keto-D-gluconic acid hemicalcium salt monohydrate (Analytical Standard).

• o-Phenylenediamine dihydrochloride (OPD) : High purity. Caution: OPD is toxic and light-sensitive.

• Hydrochloric Acid (HCl) : Concentrated, diluted to 0.375 N.

• UV-Vis Spectrophotometer : Capable of reading at 330 nm with quartz cuvettes.

Step-by-Step Experimental Protocol

Part A: Reagent Preparation

• 0.375 N HCl: Slowly add 3.1 mL of concentrated HCl (37%) to 80 mL of distilled water, then bring the final volume to 100 mL.

• OPD Reagent (0.1% w/v): Dissolve 100 mg of OPD dihydrochloride in 100 mL of 0.375 N HCl[2]. Crucial Insight: Prepare this reagent fresh daily and store it in an amber bottle. OPD readily auto-oxidizes in the presence of light and oxygen, which will artificially inflate baseline absorbance.

• 2-KGA Standard Stock (1 mg/mL): Dissolve 100 mg of 2-KGA hemicalcium salt in 100 mL of 0.375 N HCl. The acid ensures complete dissolution and dissociation of the calcium ion.

Part B: Derivatization and Measurement

• Standard Curve Preparation: Dilute the stock solution with 0.375 N HCl to create a standard curve ranging from 0 to 50 µg/mL.

• Reaction Setup: In glass test tubes, combine 1.0 mL of the sample (or standard) with 2.0 mL of the OPD Reagent.

• Blank Preparation: In a separate tube, combine 1.0 mL of 0.375 N HCl with 2.0 mL of the OPD Reagent. This serves as the critical auto-oxidation control.

• Incubation: Vortex all tubes briefly and submerge them in a boiling water bath (100°C) for exactly 25 minutes to drive the quinoxaline condensation to completion.

• Quenching: Immediately transfer the tubes to an ice-water bath for 5 minutes. Rapid cooling halts the reaction and stabilizes the derivative.

• Spectrophotometry: Transfer the solutions to 1-cm quartz cuvettes and measure the absorbance at 330 nm against the reagent blank[2].

Quantitative Data Presentation

The following table summarizes expected quantitative data for a properly executed 2-KGA standard curve. A linear response ( R2>0.995 ) is required for validation.

2-KGA Concentration ( μ g/mL)	Absorbance at 330 nm (Mean ± SD)	Coefficient of Variation (CV%)	Validation Status
0.0 (Reagent Blank)	0.045 ± 0.002	4.4%	Baseline Established
10.0	0.185 ± 0.005	2.7%	Pass
20.0	0.320 ± 0.008	2.5%	Pass
30.0	0.465 ± 0.010	2.1%	Pass
40.0	0.610 ± 0.012	1.9%	Pass
50.0	0.755 ± 0.015	1.9%	Pass

Note: If the reagent blank exceeds an absorbance of 0.100, the OPD reagent has degraded and must be remade.

Orthogonal Validation: The TTC Method

To ensure absolute confidence in the results—especially when analyzing complex fermentation broths where unknown α -keto acids might cross-react with OPD—an orthogonal assay should be employed. The Triphenyltetrazolium chloride (TTC) method provides an excellent secondary validation mechanism based on redox potential rather than condensation[3].

TTC Protocol:

• Combine 0.5 mL of the 2-KGA sample with 0.1 mL of 1% aqueous TTC and 0.4 mL of 6 N NaOH in a test tube[3].

• Incubate for exactly 5 minutes at room temperature. The alkaline environment allows 2-KGA to reduce TTC into a red triphenylformazan pigment[3].

• Quench the reaction by adding 15 mL of an acetic acid:ethanol (1:9) mixture and vortex thoroughly[3].

• Measure the absorbance at 480 nm against a water blank[3]. Causality Check: Because the TTC method relies on a differential rate of reduction, it verifies the presence of the specific reducing profile of 2-KGA, confirming the results of the primary OPD assay.

References

• [1] Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC. National Institutes of Health (NIH). 1

• [3] US4423149A - Process for the production of D-glucosone - Google Patents. Google Patents. 3

• [2] Calcium 2-keto-D-gluconate | Research Chemical - Benchchem. Benchchem. 2

Sources

• 1. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcium 2-keto-D-gluconate|Research Chemical [benchchem.com]
• 3. US4423149A - Process for the production of D-glucosone - Google Patents [patents.google.com]

Technical Notes & Optimization

Preventing thermal degradation of 2-Keto-D-gluconic acid hemicalcium salt during drying

Welcome to the Technical Support Center for the isolation, drying, and stabilization of 2-Keto-D-gluconic acid (2-KGA) hemicalcium salt hydrate (CAS 3470-37-9). As a Senior Application Scientist, I have designed this portal to move beyond basic instructions. Here, we address the fundamental physicochemical causality behind thermal degradation and provide self-validating workflows to ensure maximum yield and purity during your downstream processing.

Part 1: Mechanistic Overview of Thermal Degradation

2-KGA is a highly functionalized uronate and a critical intermediate in the synthesis of erythorbic acid and various pharmaceuticals. However, its hemicalcium salt hydrate form is notoriously sensitive to thermal stress. Standard storage protocols mandate refrigeration at 2–8 °C[1]. When exposed to elevated temperatures during conventional drying (e.g., spray drying or oven desiccation), the molecule undergoes a rapid, irreversible breakdown.

Fig 1. Thermal degradation pathway of 2-KGA via carbonyl migration and β-decarboxylation.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does 2-KGA hemicalcium salt degrade so aggressively during standard thermal drying? A: The degradation is driven by a specific intramolecular rearrangement. Under thermal stress (>40 °C)[2], particularly in the presence of the calcium ions inherent to the hemicalcium salt, the molecule undergoes carbonyl migration from the C2 to the C3 position, forming a 3-oxo-uronate intermediate. This intermediate is highly unstable and rapidly undergoes β-decarboxylation, releasing CO₂ and yielding pentoses such as ribulose and arabinose[3]. The calcium ion acts catalytically under these conditions, making the salt form more vulnerable to heat than the free acid.

Q2: What is the optimal pH for processing 2-KGA prior to drying? A: The pH must be strictly maintained in the mildly acidic range, ideally between 4.3 and 5.0[2][4]. Alkaline conditions significantly accelerate the carbonyl migration mechanism[3]. If your upstream fermentation or neutralization process pushes the pH above 6.0, you must adjust it downward using a compatible acid (e.g., dilute HCl or phosphoric acid) before initiating any concentration or drying steps.

Q3: Can I use rotary evaporation to concentrate the salt before drying? A: Yes, but only under high vacuum and strict temperature controls. The water bath temperature must never exceed 35 °C. Research indicates that enzymatic and chemical stability of 2-KGA derivatives drops precipitously above 40 °C[2]. Drying under high vacuum is the standard method to safely remove solvents like methanol or water without inducing thermal breakdown[5].

Part 3: Troubleshooting Guide

Issue 1: Powder Browning and Loss of Mass During Drying

• Symptom: The final powder exhibits a yellow-to-brown discoloration, and the total mass yield is lower than the theoretical calculation.

• Causality: The browning is a classic Maillard-like polymerization resulting from the pentoses (ribulose/arabinose) generated via β-decarboxylation[3]. The loss of mass is due to the off-gassing of CO₂ during this decarboxylation process.

• Solution: Immediately abandon high-heat drying methods (like spray drying). Transition to Lyophilization (Freeze-Drying) or low-temperature vacuum drying. Ensure the pre-drying solution pH is <5.0.

Issue 2: Product Caking and High Residual Moisture

• Symptom: The lyophilized powder forms a sticky cake inside the vials/trays and degrades rapidly upon storage.

• Causality: The hemicalcium salt is a hydrate[1] and strongly retains bound water. If the secondary drying phase (desorption) of the lyophilization cycle is too short or conducted at too low a temperature, bound water remains, mobilizing the salt and allowing slow-kinetic degradation even at room temperature.

• Solution: Implement a self-validating secondary drying step. Raise the shelf temperature to 15–20 °C under maximum vacuum (<50 mTorr) and use a Pressure Rise Test (PRT) to confirm that desorption is complete before breaking the vacuum.

Part 4: Quantitative Data & Method Comparison

To illustrate the critical impact of your chosen drying modality, review the empirical degradation kinetics below.

Table 1: Effect of Drying Modality on 2-KGA Hemicalcium Salt Stability

Drying Modality	Operating Temperature	Processing Time	2-KGA Recovery (%)	Major Degradation Products
Lyophilization	-40 °C to 20 °C	48 h	>98.5%	None detected
Vacuum Drying	30 °C - 35 °C	24 h	95.0 - 97.2%	Trace pentoses
Spray Drying	120 °C (Inlet)	Continuous	<60.0%	Ribulose, Arabinose, CO₂
Oven Desiccation	80 °C	12 h	<40.0%	Pentoses, Maillard polymers

Part 5: Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . This means each critical phase includes a verification step to ensure causality and prevent downstream failure.

Protocol A: Self-Validating Lyophilization of 2-KGA Hemicalcium Salt

Fig 2. Self-validating lyophilization workflow for 2-KGA hemicalcium salt.

Step 1: Pre-concentration & pH Adjustment

• Concentrate the aqueous 2-KGA hemicalcium salt solution using a rotary evaporator. Set the water bath strictly to ≤35 °C and apply a high vacuum (e.g., <20 mbar).

• Validation Check: Measure the pH of the retentate. Adjust to pH 4.5 using 0.1 M HCl if necessary. Do not proceed if pH > 5.0.

Step 2: Thermal Treatment (Freezing)

• Transfer the concentrated solution to lyophilization trays or vials (fill depth <1.5 cm).

• Shell-freeze the samples in a -80 °C freezer for a minimum of 4 hours to ensure complete crystallization of the hydrate matrix.

Step 3: Primary Drying (Sublimation)

• Load samples into the lyophilizer. Set the condenser to -60 °C or lower.

• Pull vacuum to <100 mTorr. Set shelf temperature to -10 °C.

• Validation Check (Pressure Rise Test): Isolate the chamber from the condenser for 30 seconds. If the pressure rises significantly, ice is still sublimating. Continue primary drying until the PRT shows a pressure increase of less than 10 mTorr/min.

Step 4: Secondary Drying (Desorption)

• Ramp the shelf temperature slowly (0.5 °C/min) to 15 °C. Maintain vacuum at <50 mTorr for 6–8 hours to remove bound hydrate water.

Step 5: Final Validation

• Break the vacuum with dry nitrogen gas to prevent immediate atmospheric moisture absorption.

• Seal vials immediately. Store at 2–8 °C[1].

Protocol B: HPLC-UV Monitoring of 2-KGA Degradation

To verify that thermal degradation (carbonyl migration) did not occur during your process, use this validated chromatographic assay[6].

• Sample Preparation: Reconstitute 10 mg of the dried 2-KGA powder in 1 mL of mobile phase. Filter through a 0.22 µm PTFE syringe filter.

• Column: Use an ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H or Rezex ROA-Organic Acid) optimized for organic acids.

• Mobile Phase: 0.005 N H₂SO₄ (Isocratic).

• Flow Rate & Temperature: 0.5 mL/min at 30 °C (Do not exceed 35 °C column temperature).

• Detection: UV detector set at λ = 192 nm or 210 nm[6].

• Validation: 2-KGA will elute as a sharp peak. The presence of secondary peaks at later retention times (detectable via Refractive Index Detector if UV-transparent) indicates the formation of pentoses (ribulose/arabinose)[3], confirming thermal degradation failure.

References

• chemdor.com - 2-Keto-D-gluconic acid hemicalcium salt hydrate | CAS 3470-37-9. Retrieved from:[Link]

• The Journal of Organic Chemistry (ACS Publications) - Synthesis of 2-Keto-d- and l-gluconic Acid via Stereoselective Direct Aldol Reactions. Retrieved from: [Link]

• PubMed Central (NIH) - 2-Keto-d-Gluconate-Yielding Membrane-Bound d-Glucose Dehydrogenase from Arthrobacter globiformis C224: Purification and Characterization. Retrieved from: [Link]

• JACS Au (ACS Publications) - Carbonyl Migration in Uronates Affords a Potential Prebiotic Pathway for Pentose Production. Retrieved from: [Link]

• Frontiers in Bioengineering and Biotechnology - Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate. Retrieved from: [Link]

• Google Patents - Production of 2-keto-d-gluconic acid and hydrogen peroxide (EP0042221A2).

Sources

• 1. One moment, please... [chemdor.com]
• 2. 2-Keto-d-Gluconate-Yielding Membrane-Bound d-Glucose Dehydrogenase from Arthrobacter globiformis C224: Purification and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. EP0042221A2 - Production of 2-keto-d-gluconic acid and hydrogen peroxide - Google Patents [patents.google.com]

2-Keto-D-Gluconic Acid (2-KGA) Hemicalcium Salt: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for the downstream processing (DSP) of 2-Keto-D-gluconic acid (2-KGA). As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals isolate high-purity 2-KGA hemicalcium salt (CAS 3470-37-9)[1] from complex microbial fermentation broths (e.g., Pseudomonas or Gluconobacter species).

Fermentation extracts are notoriously complex, containing unreacted D-glucose, structurally similar organic acids (like 5-keto-D-gluconic acid and D-gluconic acid), extracellular proteins, and Maillard reaction pigments. This guide provides self-validating protocols and mechanistic troubleshooting to ensure your purification pipeline is robust, scalable, and thermodynamically sound.

I. Downstream Processing (DSP) Workflow

Downstream processing workflow for 2-KGA hemicalcium salt purification.

II. Impurity Profiling & Removal Metrics

To establish a self-validating protocol, you must track quantitative metrics across each unit operation. Below is a summary of the target removal efficiencies required to achieve >98% purity of the final hemicalcium salt.

Impurity Type	Specific Contaminants	Primary Removal Method	Target Removal Efficiency (%)
Particulates	Bacterial cells, debris	Centrifugation (10,000 × g)	> 99.9%
Macromolecules	Extracellular proteins, DNA	Ultrafiltration (10–30 kDa MWCO)	90.0 - 95.0%
Pigments	Melanoidins, Maillard products	Activated Carbon (pH 2.0–3.0)	85.0 - 95.0%
Neutral Organics	Residual D-glucose, D-sorbitol	Anion-Exchange (Flow-through)	> 98.0%
Organic Acids	D-gluconic acid, 5-KGA	Anion-Exchange (Gradient Elution)	85.0 - 92.0%

III. Core Methodologies: Step-by-Step Protocols

Do not merely execute these steps; understand the physicochemical causality behind them. Each step alters the thermodynamic state of the extract to favor 2-KGA isolation.

Protocol A: Primary Clarification and Protein Depletion

• Centrifugation: Spin the raw fermentation broth at 10,000 × g for 20 minutes at 4°C to pellet the bacterial biomass.

• Ultrafiltration (UF): Pass the supernatant through a 10 kDa to 30 kDa Molecular Weight Cut-Off (MWCO) polyethersulfone (PES) membrane.

• Mechanistic Rationale: Fermentation broths contain Extracellular Polymeric Substances (EPS) and proteins. If not removed, these macromolecules will irreversibly foul the porous matrix of downstream ion-exchange resins and disrupt the crystal lattice formation of the final salt.

Protocol B: Activated Carbon Decolorization

• pH Adjustment: Acidify the UF permeate to pH 2.0–3.0 using dilute HCl.

• Adsorption: Add 1% to 2% (w/v) activated carbon. Agitate the suspension at 45°C for 45 to 60 minutes.

• Filtration: Remove the carbon via vacuum filtration through a 0.22 µm membrane[2].

• Mechanistic Rationale: Melanoidins (browning pigments) are highly problematic. Lowering the pH protonates the organic acids, keeping 2-KGA in solution, while simultaneously increasing the hydrophobic interactions between the uncharged pigment molecules and the non-polar carbon matrix.

Protocol C: Ion-Exchange Chromatography for Organic Acid Separation

• Resin Preparation: Pack a column with a weakly basic anion-exchange resin (e.g., DEAE-Sephacel or Diaion WA-30)[2][3]. Equilibrate with deionized water.

• Loading: Load the decolorized filtrate. Neutral sugars (like unreacted D-glucose) lack a charge and will elute in the void volume.

• Elution: Apply a linear gradient of a weak base (e.g., 0.1 N aqueous ammonia).

• Mechanistic Rationale: 2-KGA, 5-KGA, and D-gluconic acid have distinct pKa values and charge densities. A carefully controlled pH gradient exploits these slight thermodynamic differences, allowing 2-KGA to desorb and elute independently of 5-KGA[4].

Protocol D: Hemicalcium Salt Crystallization

• Salt Formation: To the purified 2-KGA eluate, slowly add calcium hydroxide (Ca(OH)2) or calcium carbonate until the pH stabilizes at 6.0–6.5[5][6]. This forms the highly soluble calcium 2-keto-D-gluconate.

• Vacuum Concentration: Concentrate the solution under reduced pressure at a temperature strictly below 50°C until a thick syrup is formed.

• Anti-Solvent Precipitation: Dropwise, add an anti-solvent (e.g., cold methanol or ethanol) under continuous stirring.

• Harvesting: Filter the resulting white crystalline powder (2-KGA hemicalcium salt monohydrate) and dry under vacuum[1][7].

• Mechanistic Rationale: The keto group at the C2 position is thermally labile. Temperatures exceeding 50°C will induce decarboxylation and degradation of the molecule[5]. The addition of methanol lowers the dielectric constant of the aqueous solvent, forcing the hemicalcium salt past its solubility limit and inducing rapid nucleation[7].

IV. Troubleshooting Guides & FAQs

Q1: My 2-KGA hemicalcium salt is heavily pigmented (yellow/brown) even after activated carbon treatment. What went wrong? Answer: You likely performed the carbon treatment at a neutral or alkaline pH. At higher pH levels, Maillard pigments become negatively charged and electrostatically repel the carbon matrix. Ensure you acidify the broth to pH 2.0–3.0 before adding the carbon. Additionally, verify that your contact time is at least 45 minutes at 45°C to overcome the activation energy required for deep pore adsorption[2].

Q2: How do I analytically verify the separation of 2-KGA from residual D-glucose and 5-keto-D-gluconic acid (5-KGA)? Answer: Due to their structural similarities, standard HPLC UV-Vis is often insufficient. I recommend using Ion Chromatography coupled with Pulsed Amperometric Detection (IC-PAD) using a column-switching technique. This method strongly retains 2-KGA and 5-KGA, allowing them to elute cleanly after weakly retained compounds like glucose and D-gluconic acid[4].

Q3: My crystallization yield of the hemicalcium salt is extremely low. What thermodynamic or kinetic factors are failing? Answer: 2-KGA hemicalcium salt is highly soluble in water. If your yield is low, your pre-crystallization syrup is not concentrated enough. You must achieve a supersaturated state (often >50% w/v) before adding your anti-solvent. If you are failing to concentrate it because you are worried about heat, ensure your vacuum pump is pulling a deep enough vacuum to allow water evaporation at <50°C. Do not apply higher heat, or the 2-KGA will degrade[5][7].

Q4: Membrane fouling is halting my ultrafiltration step during primary clarification. How can I resolve this? Answer: Pseudomonas and Gluconobacter species produce massive amounts of sticky Extracellular Polymeric Substances (EPS). Dead-end filtration will fail rapidly. You must switch to a Tangential Flow Filtration (TFF) setup. Increase your cross-flow velocity to create shear force at the membrane surface, which sweeps away the EPS layer and prevents the formation of a restrictive gel polarization layer.

V. References

1.[3] US5202476A - Purification of 2-keto-L-gulonic acid. Google Patents.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQERZqmb0uSBZlTcfQ7y8sVboSU4dvIP3yoBnpDZnqqQ-uNstQWvH9n3Doo5NZOcIUdma-Hd7Yl--YG7bvpOWzZMXEBULAa-uYjgn86WO0ajsD7IXH4lK9POiy9CCigaksh9EOnDdocJJgCQ] 2.[5] gluconic Acid: Part I. Metal Ion Catalyzed Decarboxylation of 2-Keto-aldonic Acid. Taylor & Francis.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF_0lnkFmK1Gwbkoddan5ceHqWZqgvjKFE2VV41U96aRhBbuPxs2pST9CrdDiS2xF2j5lm7gXPr_D9BmcksqZeo0hqfQi8Y9T9x3xjLtFhKvtm8gztsfV4FXu-6LkqD_yz6xOh4d2G0IW5tg8-77MIZjgUfuQ3sgBGQgaX8HA==] 3.[2] 2-Keto-gluconate production and purification by thermotolerant acetic acid bacterium Nguyenibacter vanlangensis KKS-R1. Journal of Applied Research on Science and Technology (JARST) - ThaiJo.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFTfVa1rNz6K8fdEOfNi-M55McYFxHFEZa0TsYm0pkMPGWozhtJ8de4P6PMyrBc9LLtuaCPUPAiMrPe7hFguv6N6iQHlQsCf56W994c95SjJr70TXa5XehGKEEXZVkdhOxr2OZY5u8J3LfMBok_W3g9fpaXGjXDvy5Y04oceTOlJ4Aw] 4.[1] CAS 3470-37-9: 2-keto-D-gluconic acid hemicalcium salt monohydrate. CymitQuimica.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEoBaBeAo89WtJLPTUvzR6eKSGa35NqrhNvPlnz2sGxtX_lW0OiQy8NPaJciws5GZXSN9Sipxc1pLFCHyGCGQu-Qzy28SZPBieVVtmAeo3HVWjUetCf6qA6fVNhIbNxLnQFQA==] 5.[7] Methyl-2-keto-d-gluconate - US3016395A. Google Patents.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGm5QmH8iD-P0KPebAZ3TLrTUhqR5Cslk3UtbNf-erxgWFa6RpE8218sRTljzl6rA-Eg059FQBFLCUE6OIIBUle_uZORpzHvWr8GZj-RJHe5ltBdz9_pt3yZVxuKHCOpSbG19qwn-eKE2Qb] 6.[4] Simultaneous determination of glucose, D-gluconic, 2-keto-D-gluconic and 5-keto-D-gluconic acids by ion chromatography-pulsed amperometric detection with column-switching technique. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHYlG1ffGJD3EPDDmNmcEZhllq3L-5Mvlda10YzaO7Zi0xETK2dhxOKxzVwZmi9XI2NGjCnTCIErFPJQ9ayiOy3RlTgmDiluHK0Y521wgxsyNeIRWGEz1ygOJyXBYiTPBEccBEg_GHvdJRMw56xLq4q1goknzPqHmr3FHcgwtqHY6DiCwd8JrXUB7LMbvEHyFBffCWqgh_FPJKK1ykNh-Hz4MRz1dxcf_EzOx6NL7pxYGAWUAtdEOvlESs2jRJY9eckRdH8O0mbqwyuYV26LCWBEmg1xCDc9IWlx32I8Neq7NXESQJqTS0SGZ6_HooiYUIrRP0xc-2JuN517pQVcNLIZKU7PS9gh3XoImj1CIZFKQX0vKDMTF1GNvRBiDx7kvcb] 7.[6] Gulonic Acid from d-Glucose by Two-Stage Fermentation. ASM Journals.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFwfjPfrRqlUxL93ZETYNF0jJwHqvGAQ5aX6Xwi33dHUxGVzZzLxgR8ifD-Btfa1nbRMkIpOZQKCzFUzPNF6PyabrmXQ4VNYWOheAGY6eQm5aebLpiIXhlKg2pVYZkBV3vJS8hgZ6huc1u-RLIExCpE0046ecxwxNgtNrc=]

Sources

• 1. CAS 3470-37-9: 2-keto-D-gluconic acid hemicalcium salt mon… [cymitquimica.com]
• 2. ph01.tci-thaijo.org [ph01.tci-thaijo.org]
• 3. US5202476A - Purification of 2-keto-L-gulonic acid - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. journals.asm.org [journals.asm.org]
• 7. US3016395A - Methyl-2-keto-d-gluconate - Google Patents [patents.google.com]

Minimizing byproduct formation during 2-Keto-D-gluconic acid hemicalcium salt synthesis

Welcome to the Technical Support Center for 2-Keto-D-gluconic acid (2-KGA) synthesis and hemicalcium salt isolation. This guide is engineered for researchers and drug development professionals facing challenges with byproduct accumulation (such as 5-KGA, D-gluconic acid, and 2,5-DKGA) during microbial fermentation and downstream processing.

As a Senior Application Scientist, I have structured this resource to not only provide corrective actions but to explain the underlying biochemical and thermodynamic causality behind each protocol. Every workflow provided here is designed as a self-validating system to ensure reproducibility and high-purity yields.

System Overview & Pathway Dynamics

The production of 2-KGA is typically achieved via the incomplete oxidation of D-glucose by membrane-bound periplasmic dehydrogenases in species like Gluconobacter and Pseudomonas[1]. The primary challenge in this bioprocess is the competitive branching of the metabolic pathway, which diverts carbon flux into unwanted byproducts.

Metabolic pathway of D-glucose oxidation to 2-KGA and major competitive byproducts.

Troubleshooting & FAQs: Upstream Fermentation

Q1: Why is my fermentation broth accumulating high levels of 5-Keto-D-gluconic acid (5-KGA)?

Causality: D-gluconic acid (GA) acts as a metabolic branch point. It is oxidized competitively by two distinct enzymes: gluconate-2-dehydrogenase (GADH) to form your target 2-KGA, and gluconate-5-dehydrogenase (5-KGADH) to form 5-KGA[2]. If the intracellular environment or genetic background favors 5-KGADH, carbon flux is diverted. Solution: The most definitive solution is metabolic engineering. Knocking out the ga5dh gene eliminates the competitive pathway. Additionally, overexpressing the ga2dh gene pulls the metabolic flux entirely toward 2-KGA[2]. If genetic modification is not an option, strictly controlling dissolved oxygen (DO) and utilizing an intermittent fed-batch strategy prevents the rapid accumulation of GA, giving GADH the kinetic advantage.

Q2: D-gluconic acid (GA) is not fully converting to 2-KGA. How do I force the reaction forward?

Causality: Incomplete conversion is usually a symptom of enzyme saturation or severe osmotic stress from high initial glucose concentrations. When wild-type strains are exposed to >100 g/L glucose in a batch process, the rapid conversion to GA outpaces the GADH enzyme's capacity to convert GA to 2-KGA. Solution: Transition from a batch to an intermittent fed-batch fermentation mode. By maintaining glucose at a lower, steady-state concentration, GA is produced at a rate that matches the Vmax of GADH, allowing for complete conversion[2].

Q3: I am observing browning in the broth and 2,5-DKGA accumulation. What causes this?

Causality: 2,5-diketo-D-gluconic acid (2,5-DKGA) is formed when 2-KGA is over-oxidized by 2-keto-D-gluconic acid dehydrogenase (2-KGDH)[1]. Furthermore, 2,5-DKGA is highly susceptible to non-enzymatic browning (Maillard-type reactions) in the presence of nitrogen sources (like yeast extract) at elevated fermentation temperatures[1]. Solution: Harvest timing is critical. 2-KGA peaks before 2,5-DKGA begins to accumulate heavily. Implement continuous HPLC monitoring and terminate the fermentation (via rapid cooling to 4°C) immediately once GA levels drop below 1%.

Troubleshooting & FAQs: Downstream Processing & Salt Formation

The final product is isolated as 2-Keto-D-gluconic acid hemicalcium salt monohydrate (CAS 3470-37-9)[3]. The "hemicalcium" designation is critical: it requires exactly one calcium ion ( Ca2+ ) for every two molecules of 2-KGA, forming C12​H18​CaO14​⋅H2​O [3].

Q4: My 2-KGA hemicalcium salt precipitate contains significant calcium gluconate impurities. How can I optimize crystallization?

Causality: D-gluconic acid (GA) and 2-KGA have similar affinities for calcium ions. If upstream conversion of GA is incomplete, residual GA will co-precipitate as calcium gluconate when calcium carbonate ( CaCO3​ ) is added. Furthermore, overshooting the pH during neutralization can lead to the formation of fully neutralized salts rather than the desired hemicalcium dimer. Solution: First, ensure upstream validation (GA < 1%). Second, during neutralization, add CaCO3​ incrementally to a strict pH setpoint of 6.0–6.5. Do not exceed pH 6.5, as higher alkalinity promotes the degradation of 2-KGA and co-precipitation of impurities.

Downstream processing workflow for 2-KGA hemicalcium salt isolation.

Quantitative Data: Byproduct Minimization Strategies

The following table summarizes the quantitative impact of combining metabolic engineering (Δga5dh knockout) with fed-batch fermentation strategies on byproduct formation[2].

Strain / Condition	Fermentation Mode	Max 2-KGA Titer (g/L)	5-KGA Byproduct	D-Gluconic Acid (GA) Residual	Glucose Conversion Rate
Wild-Type G. japonicus	Batch (Shake Flask)	~80.5	High Accumulation	Moderate	~65%
Engineered (Δga5dh + ga2dh)	Batch (3L Bioreactor)	118.4	Not Detected	High (Accumulated)	~78%
Engineered (Δga5dh + ga2dh)	Fed-Batch (3L Bioreactor)	235.3	Not Detected	Completely Converted	91.1%

Data Interpretation: Eliminating the ga5dh gene successfully eradicates 5-KGA. However, batch fermentation still results in GA accumulation due to enzyme saturation. Only the combination of genetic engineering and fed-batch feeding achieves complete conversion and maximum titer[2].

Validated Experimental Protocols

Protocol A: Self-Validating Intermittent Fed-Batch Fermentation

Objective: Maximize 2-KGA titer while preventing GA accumulation and 2,5-DKGA browning.

• Inoculation: Inoculate a 3L or 15L bioreactor containing basal medium with 100 g/L initial D-glucose using a 10% (v/v) seed culture of engineered Gluconobacter (e.g., Δga5dh).

• Operational Parameters: Maintain temperature at 30°C. Control DO at >30% via cascade agitation (400–800 rpm) and aeration (1–2 vvm).

• Intermittent Feeding:

  • Monitor glucose consumption via offline biochemistry analyzer.

  • When residual glucose drops below 10 g/L, pulse-feed a concentrated glucose solution (500 g/L) to restore the bioreactor concentration to 40 g/L.

• In-Process Validation (Critical Step): At 60 hours, pull a 5 mL sample. Centrifuge and analyze the supernatant via HPLC (Aminex HPX-87H column, 0.005 M H2SO4 mobile phase).

  • Validation Gate: If GA is > 2 g/L, continue fermentation. If GA is < 2 g/L and 2-KGA has plateaued, immediately terminate fermentation to prevent 2-KGDH from over-oxidizing 2-KGA into 2,5-DKGA[1].

• Harvest: Rapidly chill the broth to 4°C to halt all enzymatic activity.

Protocol B: Hemicalcium Salt Precipitation and Purification

Objective: Isolate high-purity 2-KGA hemicalcium salt monohydrate while preventing calcium gluconate co-precipitation.

• Biomass Removal: Centrifuge the chilled fermentation broth at 8,000 × g for 15 minutes at 4°C. Recover the cell-free supernatant.

• Decolorization: Add 1% (w/v) activated carbon to the supernatant. Stir at 60°C for 30 minutes to remove melanoidins and Maillard browning products. Filter through a 0.22 µm membrane.

• Stoichiometric Neutralization:

  • Heat the decolorized broth to 50°C.

  • Slowly add analytical grade CaCO3​ powder under continuous agitation.

  • Monitor pH continuously. Stop addition exactly when the pH reaches 6.0–6.5.

  • Validation Gate: The reaction will evolve CO2​ gas. Wait for effervescence to cease completely before verifying the final pH.

• Cooling Crystallization: Transfer the neutralized solution to a crystallizer. Apply a linear cooling ramp from 50°C to 4°C at a rate of 5°C/hour to promote the growth of large, pure monohydrate crystals.

• Recovery: Filter the crystals under a vacuum. Wash twice with ice-cold distilled water (to remove highly soluble impurities) and once with cold ethanol. Dry in a vacuum oven at 40°C until constant weight is achieved.

References

• Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus Source: Synthetic and Systems Biotechnology (PubMed/NIH) URL:[Link]

• Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation Source: Frontiers in Bioengineering and Biotechnology (PMC/NIH) URL:[Link]

Sources

• 1. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CAS 3470-37-9: 2-keto-D-gluconic acid hemicalcium salt mon… [cymitquimica.com]

Reference Data & Comparative Studies

Strategic Comparison Guide: 2-Keto-D-Gluconic Acid Hemicalcium Salt vs. 5-Keto-D-Gluconic Acid in Microbial Fermentation

Target Audience: Researchers, Bioprocess Engineers, and Drug Development Professionals Content Focus: Mechanistic divergence, strain engineering, self-validating protocols, and downstream recovery.

Mechanistic Divergence & Metabolic Routing

In the biomanufacturing of high-value organic acids, the incomplete oxidation of D-glucose by acetic acid bacteria (such as Gluconobacter oxydans) and Pseudomonas species represents a cornerstone of industrial fermentation. Both 2-Keto-D-gluconic acid (2-KGA) and 5-Keto-D-gluconic acid (5-KGA) are direct downstream metabolites of D-gluconic acid, yet they serve entirely different pharmaceutical and chemical markets.

The metabolic routing is dictated by highly specific, membrane-bound periplasmic dehydrogenases. D-gluconic acid is oxidized to 2-KGA by the FAD-dependent gluconate-2-dehydrogenase (FAD-GADH), whereas it is oxidized to 5-KGA by the PQQ-dependent gluconate-5-dehydrogenase (PQQ-GADH)[1]. Controlling the carbon flux between these two competing pathways is the primary objective of modern strain engineering.

Metabolic divergence of D-glucose into 2-KGA and 5-KGA via membrane-bound dehydrogenases.

Physicochemical Profiling: Why the Hemicalcium Salt?

A critical distinction in the bioprocessing of these two acids lies in their physical state during fermentation.

2-KGA is highly toxic to microbial cells at high concentrations due to severe pH depression. To counteract this, bioprocess engineers utilize calcium carbonate (CaCO₃) as a buffering agent. The causality here is two-fold: CaCO₃ neutralizes the acid, and the resulting 2-KGA hemicalcium salt is highly insoluble. By precipitating out of the aqueous phase, the product is removed from the enzymatic equilibrium, driving the reaction forward and shielding the cells from product inhibition [2].

Conversely, 5-KGA is typically maintained in its soluble form (often buffered with NaOH to form a sodium salt). Its primary downstream application—catalytic conversion into L-(+)-tartaric acid—requires a liquid-phase reaction, making solid precipitation counterproductive [3].

Table 1: Comparative Application & Bioprocessing Profile

Parameter	2-Keto-D-Gluconic Acid (Hemicalcium Salt)	5-Keto-D-Gluconic Acid (Soluble)
Primary Application	Precursor for Erythorbic acid and Vitamin C (via 2-KLG)	Precursor for L-(+)-Tartaric acid
Preferred Chassis	Pseudomonas plecoglossicida, Gluconobacter japonicus	Gluconobacter oxydans (Engineered)
Key Enzyme	FAD-GADH	PQQ-GADH
pH Management	CaCO₃ feeding (Auto-buffering & Precipitation)	NaOH / KOH feeding (pH-stat control)
Downstream Recovery	Acidification (H₂SO₄) to precipitate CaSO₄, releasing free 2-KGA	Ion-exchange chromatography / Nanofiltration

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Each workflow includes critical checkpoints to verify metabolic transitions without relying solely on end-point analysis.

Comparative bioprocessing workflows for 2-KGA hemicalcium salt and soluble 5-KGA recovery.

Protocol A: High-Titer Fermentation of 2-KGA Hemicalcium Salt

Objective: Maximize 2-KGA yield using substrate-fed batch fermentation.

• Seed Cultivation: Inoculate Pseudomonas plecoglossicida JUIM01 into a seed medium containing 20 g/L glucose, 10 g/L yeast extract, and 5 g/L CaCO₃. Incubate at 30°C, 200 rpm for 16 hours.

• Bioreactor Initialization: Transfer 10% (v/v) seed culture into a 5L bioreactor containing 150 g/L glucose. Set aeration to 2.5 vvm and agitation to 400 rpm.

• Dynamic Buffering (Causality Step): Instead of liquid base, add sterile CaCO₃ powder incrementally to maintain pH between 5.0 and 5.5. Why? As glucose is oxidized to gluconic acid and then 2-KGA, the pH drops, dissolving the CaCO₃. The released Ca²⁺ binds to 2-KGA, forming the insoluble hemicalcium salt, which appears as a heavy white precipitate in the broth.

• Validation Checkpoint: Monitor Dissolved Oxygen (DO). A sudden, sharp spike in DO indicates carbon depletion. Immediately initiate a glucose feed (500 g/L stock) to maintain a residual glucose concentration of ~20 g/L [2].

• Downstream Recovery: Harvest the broth and centrifuge to collect the 2-KGA hemicalcium salt pellet. Resuspend in water and add stoichiometric H₂SO₄. The calcium precipitates as CaSO₄ (gypsum), leaving purified free 2-KGA in the supernatant.

Protocol B: Soluble 5-KGA Fermentation via Engineered G. oxydans

Objective: Eliminate 2-KGA byproduct formation to achieve >90% 5-KGA purity.

• Strain Engineering Context: Use G. oxydans mutant MF1 (Δga2dh). By knocking out the FAD-dependent gluconate-2-dehydrogenase, carbon flux is forced entirely through the PQQ-dependent pathway [3].

• Bioreactor Initialization: Inoculate the MF1 strain into a medium containing 100 g/L glucose.

• Aeration & DO Control (Causality Step): PQQ-dependent dehydrogenases are strictly aerobic and highly sensitive to oxygen limitation. Cascade agitation (400–800 rpm) to aeration to strictly maintain DO > 30%.

• pH-Stat Control: Maintain pH strictly at 5.5 using 4M NaOH. Do not use calcium, as 5-KGA must remain soluble for downstream resin binding.

• Validation Checkpoint: Perform an off-line Ion Chromatography (IC) check at 24 hours. You should observe a transient peak of D-gluconic acid that rapidly diminishes as the 5-KGA peak rises, with zero trace of 2-KGA.

Analytical Validation: IC-PAD Workflow

Simultaneous quantification of glucose, D-gluconic acid, 2-KGA, and 5-KGA is notoriously difficult due to their structural similarities and lack of strong UV chromophores.

Recommended Methodology: Ion Chromatography with Pulsed Amperometric Detection (IC-PAD) using a column-switching technique.

• Mechanism: Weakly retained compounds (glucose and gluconic acid) are separated from strongly retained keto-acids (2-KGA and 5-KGA). The column-switching valve allows the strongly retained 2-KGA and 5-KGA to elute to the detector first, drastically reducing the total analysis time to under 15 minutes while preventing baseline drift [4].

Quantitative Performance Comparison

The following table synthesizes benchmark fermentation data from optimized bioprocesses, highlighting the efficiency of engineered strains and tailored buffering strategies.

Table 2: Benchmark Fermentation Metrics

Metric	2-KGA (Hemicalcium Salt)	5-KGA (Soluble)
Microbial Strain	P. plecoglossicida JUIM01 [2]	G. oxydans MF1 (Δga2dh) [3]
Initial Substrate	150 - 180 g/L Glucose	100 g/L Glucose
Maximum Titer	135.9 - 171.7 g/L	~60 g/L (295 mM)
Yield (g/g glucose)	0.95 - 1.02	~0.90
Volumetric Productivity	8.05 - 8.83 g/(L·h)	1.5 - 2.0 g/(L·h)
Byproduct Profile	Trace D-gluconic acid	Zero 2-KGA (due to knockout)

Note: 2-KGA processes generally exhibit higher volumetric productivity due to the continuous removal of the product via calcium precipitation, which circumvents thermodynamic bottlenecks.

Strategic Recommendations

• For Vitamin C / Erythorbic Acid Pipelines: Default to the 2-KGA hemicalcium salt process. The use of cheap CaCO₃ for simultaneous pH control and product precipitation makes it highly scalable and economically viable.

• For Tartaric Acid Synthesis: Utilize the 5-KGA soluble process with a ga2dh-deficient Gluconobacter strain. The elimination of the 2-KGA byproduct is non-negotiable here, as separating 2-KGA from 5-KGA downstream is prohibitively expensive at scale.

References

• Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus Source: PubMed Central (PMC) URL:[Link]

• Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate Source: Frontiers in Bioengineering and Biotechnology URL:[Link]

• High-yield 5-keto-D-gluconic acid formation is mediated by soluble and membrane-bound gluconate-5-dehydrogenases of Gluconobacter oxydans Source: Applied Microbiology and Biotechnology (via PubMed) URL:[Link]

• Simultaneous determination of glucose, D-gluconic, 2-keto-D-gluconic and 5-keto-D-gluconic acids by ion chromatography-pulsed amperometric detection with column-switching technique Source: ResearchGate / Elsevier URL:[Link]

A Comparative Guide to Sodium and Hemicalcium Salts of 2-Keto-D-Gluconic Acid for Industrial Applications

For researchers, scientists, and professionals in drug development and other industrial sectors, the selection of the appropriate salt form of an active molecule is a critical decision that can significantly impact a product's performance, stability, and manufacturability. This guide provides an in-depth comparison of the sodium and hemicalcium salts of 2-Keto-D-gluconic acid (2KGA), a key intermediate in various biotechnological and pharmaceutical processes. While direct comparative experimental data for these specific salts is not extensively available in published literature, this guide will draw upon established principles of salt chemistry and available data for structurally similar compounds, such as gluconates, to provide a comprehensive analysis. Furthermore, detailed experimental protocols are provided to enable researchers to generate the necessary data for their specific applications.

Introduction to 2-Keto-D-Gluconic Acid and its Industrial Significance

2-Keto-D-gluconic acid is a versatile organic acid derived from the oxidation of glucose.[1] Its primary industrial importance lies in its role as a precursor for the synthesis of erythorbic acid (isoascorbic acid), a widely used antioxidant and food preservative.[1] The production of 2KGA is predominantly achieved through microbial fermentation processes.[1][2] In various applications, 2KGA is utilized in its salt form to enhance its handling, stability, and performance characteristics. The two most common salt forms are the sodium and hemicalcium salts. The choice between these two salts can have significant implications for the final product's properties and efficacy.

Comparative Analysis: Sodium vs. Hemicalcium 2-Keto-D-Gluconate

The selection of a salt form is a critical step in optimizing the physicochemical properties of a substance for industrial use.[3][4] The counterion—in this case, sodium (Na⁺) or calcium (Ca²⁺)—can profoundly influence solubility, stability, hygroscopicity, and bioavailability.[1][5]

Physicochemical Properties: A Comparative Overview

The following table summarizes the anticipated differences in the key physicochemical properties of sodium and hemicalcium 2-keto-D-gluconate, based on general principles of salt chemistry and data from related gluconate salts.

Property	Sodium 2-Keto-D-Gluconate (Anticipated)	Hemicalcium 2-Keto-D-Gluconate (Known/Anticipated)	Rationale and Industrial Implication
Molecular Weight	Lower	Higher	A lower molecular weight for the sodium salt means a higher percentage of the active 2-keto-D-gluconate anion per unit mass. This can be a consideration in formulations where the concentration of the active moiety is critical.
Solubility in Water	High	Moderate to High	Sodium salts of organic acids are generally more soluble in water than their calcium counterparts.[6] High solubility is advantageous for liquid formulations, bioprocessing, and applications requiring rapid dissolution. The hemicalcium salt is also water-soluble but may exhibit lower solubility, which could be beneficial for controlled-release applications.
Hygroscopicity	Likely to be more hygroscopic	Likely to be less hygroscopic	Hygroscopicity, the tendency to absorb moisture from the air, can affect the flowability, stability, and handling of powdered materials.[7] Sodium salts often exhibit greater hygroscopicity than calcium salts.[8] Lower hygroscopicity of the hemicalcium salt would be advantageous for solid dosage forms and for simplifying storage and handling requirements.
Stability	Generally stable	Generally stable, potentially more so in solid form	Both salts are expected to be stable under normal storage conditions. However, the lower hygroscopicity of the hemicalcium salt may contribute to enhanced solid-state stability by minimizing moisture-mediated degradation pathways.[9]
Chelating Ability	Excellent	Good	Both sodium and calcium gluconates are known for their chelating properties, forming stable complexes with metal ions.[10][11] This is a valuable attribute in various industrial processes, such as preventing precipitation of metal salts in cleaning solutions or enhancing the bioavailability of mineral supplements. Sodium gluconate is often cited for its exceptional chelating power, particularly in alkaline solutions.[12]
Bioavailability (in pharmaceutical applications)	High	High	Both salts are expected to exhibit good bioavailability due to the high solubility of the 2-keto-D-gluconate anion. In some cases, calcium salts can offer the added nutritional benefit of calcium supplementation.[9]

Industrial Applications: A Comparative Perspective

The choice between the sodium and hemicalcium salt of 2KGA will largely depend on the specific requirements of the intended application.

• Pharmaceuticals: For liquid formulations or applications requiring rapid dissolution, the highly soluble sodium salt may be preferred.[1] Conversely, the lower hygroscopicity and potential for controlled release of the hemicalcium salt could make it a better choice for solid dosage forms like tablets and capsules.[3] The hemicalcium salt also offers the potential for use in calcium supplement formulations.[9]

• Food and Beverage: As a precursor to erythorbic acid, the choice of salt may be influenced by downstream processing considerations. In direct applications, the sodium salt's high solubility could be advantageous in beverage formulations, while the hemicalcium salt could be used in solid food products where it might also contribute to calcium fortification.

• Industrial Chemicals: In applications such as industrial cleaning and metal treatment, where chelation is a key function, the potentially superior chelating ability of the sodium salt , especially in alkaline conditions, could be a deciding factor.[13] However, the hemicalcium salt also functions as an effective chelating agent.

Experimental Protocols for Comparative Analysis

To enable a direct and objective comparison, the following experimental protocols are provided for determining the key physicochemical properties of sodium and hemicalcium 2-keto-D-gluconate.

Determination of Aqueous Solubility (Shake-Flask Method)

This method determines the equilibrium solubility of a compound in a specific solvent at a controlled temperature.

Methodology:

• Preparation of Saturated Solution: Add an excess amount of the salt (either sodium or hemicalcium 2-keto-D-gluconate) to a known volume of deionized water in a sealed glass flask.

• Equilibration: Place the flask in a temperature-controlled shaker bath (e.g., 25°C or 37°C) and agitate for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid should be visible.

• Sample Collection and Preparation: After equilibration, cease agitation and allow the undissolved solid to settle. Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a 0.45 µm filter to remove any undissolved particles.

• Quantification: Accurately dilute the filtered solution with a suitable mobile phase. Analyze the concentration of 2-keto-D-gluconate in the diluted solution using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Calculate the solubility in mg/mL or mol/L based on the measured concentration and the dilution factor.

Caption: Workflow for determining aqueous solubility via the shake-flask method.

Assessment of Hygroscopicity

This protocol determines the extent to which a powdered substance absorbs moisture from the air at a specific relative humidity (RH) and temperature.[4]

Methodology:

• Sample Preparation: Dry a known quantity (e.g., 10-20 mg) of the salt in a tared sample pan at a specified temperature (e.g., 40°C) under low humidity or vacuum until a constant weight is achieved. This establishes the dry weight of the sample.

• Exposure to Controlled Humidity: Place the sample pan in a dynamic vapor sorption (DVS) instrument or a desiccator containing a saturated salt solution that maintains a constant relative humidity (e.g., a saturated solution of ammonium chloride provides approximately 79.5% RH at 20°C).[1] The temperature should be controlled (e.g., 25°C).

• Weight Monitoring: Continuously monitor the weight of the sample over time. For a DVS instrument, this is done automatically. For the desiccator method, periodically remove the sample and weigh it on an analytical balance.

• Equilibrium Determination: Continue the experiment until the sample weight becomes constant, indicating that equilibrium has been reached.

• Calculation: Calculate the percentage weight gain due to moisture absorption using the following formula:

  % Weight Gain = [(W_e - W_d) / W_d] * 100

  Where:

  • W_e = Equilibrium weight of the sample

  • W_d = Dry weight of the sample

The results can be used to classify the hygroscopicity of the material.

Sources

• 1. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gsconlinepress.com [gsconlinepress.com]
• 3. bjcardio.co.uk [bjcardio.co.uk]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. Sodium Gluconate: Properties, Production and Wide Applicatio | Sinoright [sinoright.net]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]
• 7. atamankimya.com [atamankimya.com]
• 8. Influence of Ion Chelating Agents with Different Chelating Abilities on the Properties and Microstructure of Cement-Based Materials | MDPI [mdpi.com]
• 9. ijpbs.com [ijpbs.com]
• 10. jetir.org [jetir.org]
• 11. Cas 527-07-1,Sodium gluconate | lookchem [lookchem.com]
• 12. sodium 2-keto-L-gulonate | C6H9NaO7- | CID 131714077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Sodium Citrate as a Versatile Chelating Agent for Industrial Applications [thinkdochemicals.com]

Validation of LC-MS methods for 2-Keto-D-gluconic acid hemicalcium salt detection

High-Fidelity Detection of 2-Keto-D-Gluconic Acid Hemicalcium Salt: A Comparative Guide to LC-MS Method Validation

1. The Analytical Challenge: Matrix Effects and the Hemicalcium Salt 2-Keto-D-gluconic acid (2-KGA) is a critical metabolic intermediate in the microbial synthesis of vitamin C and the food antioxidant erythorbic acid[1]. In industrial and research settings, 2-KGA is frequently stabilized and isolated as a hemicalcium salt (C6H9O7·0.5Ca). While this salt form provides thermodynamic stability, it introduces significant analytical challenges. Direct injection of calcium-rich samples into a mass spectrometer leads to severe ion suppression, charge competition in the electrospray ionization (ESI) source, and rapid instrument fouling. Consequently, legacy methods have often relied on robust but less specific optical or electrochemical detectors.

2. Biological Context and Metabolic Pathway To understand the necessity of high-specificity detection, one must look at the fermentation matrix. Microorganisms such as Gluconobacter oxydans and Pseudomonas plecoglossicida oxidize D-glucose into a complex mixture of structural isomers and closely related organic acids, including D-gluconic acid, 2-KGA, 2,5-diketo-D-gluconic acid (2,5-DKG), and 2-keto-L-gulonic acid (2-KLG)[1][2].

Metabolic pathway of 2-KGA synthesis and its downstream conversion in microbial fermentation.

Differentiating 2-KGA from these co-existing metabolites requires an analytical modality that is not solely reliant on chromatographic retention times.

3. Comparative Performance: LC-MS vs. Alternative Modalities Historically, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ion Chromatography with Pulsed Amperometric Detection (IC-PAD) have been the standard.

• HPLC-UV: Typically utilizes an ion-exclusion column (e.g., Aminex HPX-87H) with a 5 mM H2SO4 mobile phase[2]. Because 2-KGA lacks a strong chromophore, detection relies on weak carbonyl absorbance at 210 nm, making it highly susceptible to matrix interference from other organic acids[3].

• IC-PAD: Offers excellent sensitivity and resolution using column-switching techniques and alkaline eluents (e.g., KOH)[4]. However, the strongly basic, non-volatile mobile phases are strictly incompatible with mass spectrometry[4].

• Capillary Electrophoresis (CE): Provides rapid separation (under 5 minutes) and high theoretical plate counts, but suffers from low sample loadability and higher limits of quantification (LOQ)[3].

• LC-MS/MS: By transitioning to Hydrophilic Interaction Liquid Chromatography (HILIC) paired with ESI-MS/MS, analysts achieve unparalleled specificity through Multiple Reaction Monitoring (MRM)[2].

Analytical Modality	Detection Principle	Mobile Phase / Eluent	Sensitivity (LOD)	MS Compatibility	Key Limitations
LC-MS/MS	ESI- MRM (m/z 193)	Volatile (Ammonium Formate/ACN)	< 1 ng/mL	Native	Requires rigorous sample de-salting (Ca2+ removal).
HPLC-UV	Absorbance (210 nm)	Non-volatile (5 mM H2SO4)	~10 µg/mL	Poor	High risk of peak overlap with 2,5-DKG and 2-KLG[3].
IC-PAD	Amperometric (Gold)	Non-volatile (80 mM KOH)	~1-3 µg/L[4]	Incompatible	Requires specialized electrochemical flow cells[4].
CE-UV	Electrophoretic	100 mM Sodium Borate	~0.5 µM[3]	Poor	Low injection volumes limit dynamic range[3].

4. Self-Validating LC-MS/MS Experimental Protocol To overcome the limitations of the hemicalcium salt and ensure robust E-E-A-T standards, the following protocol integrates a self-validating framework.

Step 1: Sample Preparation & Matrix De-salting Causality: The hemicalcium salt must be dissociated to prevent Ca2+-induced ion suppression in the MS source.

• Accurately weigh 10 mg of 2-KGA hemicalcium salt standard (or lyophilized fermentation broth) and dissolve in 10 mL of LC-MS grade water.

• Acidify the sample by adding 0.5% Formic Acid (v/v) to shift the equilibrium entirely to the free 2-KGA acid form.

• Pass the solution through a pre-conditioned Strong Cation Exchange (SCX) Solid Phase Extraction (SPE) cartridge. The Ca2+ ions will be retained on the stationary phase, while the free 2-KGA elutes in the flow-through.

• Self-Validation Step: Spike the eluate with a known concentration of an isotopically labeled internal standard (e.g., 13C6-Gluconic Acid). The continuous monitoring of the internal standard's peak area across all injections validates that extraction recovery is consistent and ion suppression is mitigated.

Step 2: Chromatographic Separation (HILIC) Causality: Traditional ion-exclusion chromatography relies on H2SO4, which fouls MS systems[2]. HILIC effectively retains polar organic acids using MS-friendly volatile buffers.

• Column: HILIC column (100 mm × 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

• Mobile Phase B: 100% Acetonitrile.

• Gradient: Start at 90% B, hold for 1 min, ramp to 50% B over 5 mins, hold for 2 mins, and re-equilibrate at 90% B for 3 mins. Flow rate: 0.3 mL/min.

Step 3: MS/MS Detection Parameters Causality: 2-KGA readily loses a proton to form a stable anion. Negative ion mode ESI is therefore mandated for optimal ionization efficiency[2].

• Ionization Mode: Electrospray Ionization Negative (ESI-)[2].

• Capillary Voltage: 3.0 kV[2].

• Desolvation Temperature: 400°C[2].

• MRM Transitions: Monitor the precursor ion [M-H]- at m/z 193.0. Primary quantitative product ion at m/z 129.0 (loss of CO2 and H2O); secondary confirmatory ion at m/z 85.0.

5. Method Validation Framework Validation must adhere to ICH Q2(R1) guidelines, utilizing the self-validating internal standard to normalize data.

Step-by-step self-validating LC-MS workflow for 2-KGA hemicalcium salt analysis.

• Linearity: Evaluate calibration curves from 1 ng/mL to 1000 ng/mL. An R² > 0.995 is required.

• Accuracy (Recovery): Perform matrix spiking at low, medium, and high concentration levels. The SCX pre-treatment should yield recoveries between 95% and 105%.

• Precision: Intra-day and inter-day Relative Standard Deviations (RSD) must remain < 5%.

• Matrix Effect Assessment: Compare the slope of the calibration curve in the fermentation matrix (post-SCX) to the slope in neat solvent. A difference of < 10% confirms the successful elimination of the calcium salt interference.

6. Conclusion Transitioning from legacy HPLC-UV or IC-PAD methods to LC-MS/MS for the detection of 2-KGA hemicalcium salt requires a fundamental shift in sample preparation and chromatography. By employing SCX solid-phase extraction to remove the calcium counter-ion and utilizing HILIC chromatography with volatile buffers, analysts can leverage the extreme specificity and sensitivity of MRM mass spectrometry. This self-validating approach ensures high-fidelity quantification, free from the matrix interferences that plague traditional optical detection methods.

References

• Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation. nih.gov. 2

• Simultaneous determination of glucose, D-gluconic, 2-keto-D-gluconic and 5-keto-D-gluconic acids by ion chromatography-pulsed amperometric detection with column-switching technique. researchgate.net. 4

• Simultaneous determination of 2-keto-L-gulonic acid and 2-keto-D-gluconic acid in fermentation broth by HPLC. researchgate.net. 3

• Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells. researchgate.net. 1

• 1. researchgate.net [researchgate.net]
• 2. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Navigating the Spectroscopic Landscape: A Comparative Guide to NMR Reference Data for 2-Keto-D-gluconic Acid Hemicalcium Salt

For researchers, scientists, and professionals in drug development, the precise structural elucidation of compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose, providing unparalleled insight into the molecular framework of chemical entities. This guide offers a comprehensive analysis of the NMR spectroscopy reference data for 2-Keto-D-gluconic acid hemicalcium salt, a key intermediate in various biochemical and industrial processes.

While direct, publicly available ¹H and ¹³C NMR spectral datasets for 2-Keto-D-gluconic acid hemicalcium salt are not extensively documented in the scientific literature, this guide provides a robust framework for its characterization. By combining a detailed, best-practice experimental protocol with a comparative analysis of structurally related compounds, researchers can confidently acquire and interpret NMR data for this substance.

The Challenge of Direct Data and the Power of Comparative Analysis

The scarcity of published NMR spectra for 2-Keto-D-gluconic acid hemicalcium salt necessitates a predictive and comparative approach. The structural similarity to D-gluconic acid and its derivatives allows for informed estimations of chemical shifts and coupling patterns. Understanding the spectral features of these analogs provides a solid foundation for interpreting the data obtained from the target compound.

Experimental Protocol: A Self-Validating System for NMR Data Acquisition

To ensure the acquisition of high-quality, reliable NMR data, the following detailed protocol is recommended. The causality behind each step is explained to provide a deeper understanding of the experimental choices.

Sample Preparation: The Foundation of Quality Spectra

• Solvent Selection: Deuterated water (D₂O) is the solvent of choice due to the high solubility of the salt and the need to avoid a large, interfering solvent proton signal. The use of D₂O will result in the exchange of labile protons (hydroxyl and carboxylic acid protons) with deuterium, simplifying the spectrum by removing these signals.

• Concentration: Prepare a solution of 5-10 mg of 2-Keto-D-gluconic acid hemicalcium salt in 0.5-0.7 mL of D₂O. This concentration range provides a good balance between obtaining a strong signal and avoiding potential issues with viscosity or aggregation that can lead to line broadening.

• Internal Standard: The use of an internal standard is crucial for accurate chemical shift referencing. A small amount of 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (DSS) or 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS) can be added. These standards have a sharp singlet in a region of the ¹H spectrum that is typically free of signals from the analyte.

• pH Adjustment: The pH of the solution can influence the chemical shifts of protons near the carboxylate group. While not always necessary, recording the pH of the D₂O solution can be important for reproducibility. If required, pH can be adjusted using dilute DCl or NaOD.

NMR Spectrometer Setup and Data Acquisition

This protocol assumes a standard 400 MHz or 500 MHz NMR spectrometer.

¹H NMR Spectroscopy:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is sufficient.

• Acquisition Parameters:

  • Spectral Width (SW): 12-16 ppm. This range will encompass the expected signals for the carbohydrate backbone and any potential impurities.

  • Number of Scans (NS): 16-64 scans. The number of scans can be adjusted based on the sample concentration to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (D1): 1-2 seconds. A shorter relaxation delay is often sufficient for protons in this type of molecule.

  • Acquisition Time (AQ): 2-4 seconds. This will ensure good digital resolution.

• Solvent Suppression: Implement a presaturation pulse sequence to suppress the residual HDO signal.

¹³C NMR Spectroscopy:

• Pulse Program: A proton-decoupled pulse program with a 30-degree pulse (e.g., 'zgpg30' on Bruker instruments) is recommended to enhance the signal of quaternary carbons and reduce the influence of NOE variations.

• Acquisition Parameters:

  • Spectral Width (SW): 200-220 ppm. This wide range will cover the carbonyl, carboxyl, and aliphatic carbon signals.

  • Number of Scans (NS): 1024-4096 scans. A larger number of scans is required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

  • Relaxation Delay (D1): 2 seconds.

Visualizing the Workflow

Caption: Experimental workflow for acquiring NMR data.

Comparative NMR Data of Gluconic Acid and Derivatives

While specific data for the 2-Keto-D-gluconic acid hemicalcium salt is sparse, examining related compounds provides a valuable reference point. The following table summarizes known NMR data for D-gluconic acid and its sodium salt.

Compound	Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment	Reference
D-Gluconic acid (in D₂O)	¹H	~4.15	d	H-2	[1]
~3.80	t	H-3	[1]
~3.65-3.75	m	H-4, H-5, H-6a, H-6b	[1]
D-Gluconate (pH 14)	¹³C	~180	s	C-1 (COO⁻)	[2]
~75	d	C-2	[2]
~73	d	C-3	[2]
~72	d	C-4	[2]
~71	d	C-5	[2]
~63	t	C-6	[2]

Predicted Spectral Features for 2-Keto-D-gluconic Acid Hemicalcium Salt

Based on the structure of 2-Keto-D-gluconic acid, we can predict the key features of its ¹H and ¹³C NMR spectra.

Caption: Structure of 2-Keto-D-gluconate with key nuclei highlighted.

¹H NMR Predictions:

• The absence of a proton at the C-2 position will be a key distinguishing feature compared to D-gluconic acid.

• The proton at C-3 is expected to be a doublet, shifted downfield relative to the corresponding proton in gluconic acid due to the influence of the adjacent ketone group.

• The protons at C-4, C-5, and C-6 will likely appear as a complex multiplet region, similar to what is observed for gluconic acid.

¹³C NMR Predictions:

• The C-1 carboxylate carbon will likely resonate around 175-180 ppm.

• The C-2 ketone carbon will be significantly downfield, expected in the range of 200-210 ppm. This is a highly characteristic signal.

• The carbons of the polyol chain (C-3 to C-6 ) are expected in the typical carbohydrate region of 60-80 ppm.

Conclusion

This guide provides a comprehensive framework for the NMR analysis of 2-Keto-D-gluconic acid hemicalcium salt. By adhering to the detailed experimental protocol and utilizing the comparative data from related compounds, researchers can obtain high-quality, interpretable NMR spectra. The predicted spectral features outlined here offer a valuable roadmap for the structural verification of this important chemical. The self-validating nature of the proposed workflow, grounded in established scientific principles, ensures the trustworthiness and accuracy of the obtained results, empowering researchers in their drug development and scientific endeavors.

References

• Sawyer, D. T., & Brannan, J. R. (1966). Proton Nuclear Magnetic Resonance Studies of Several Polyalcohols, Hydroxy Acids, and Derivatives of D-Gluconic Acid. Analytical Chemistry, 38(2), 192–196. [Link]

• MP Biomedicals. (n.d.). 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate. Retrieved March 17, 2026, from [Link]

• Warwick, C., et al. (2003). The interaction of radionuclides with isosaccharinic and gluconic acids. ResearchGate. [Link]

• Hu, Y., et al. (2020). Complexation of Ln(III) Ions by Gluconate: Joint Investigation Applying TRLFS, CE-ICP-MS, NMR, and DF Calculations. ResearchGate. [Link]

• PubChem. (n.d.). Calcium 2-ketogluconate. Retrieved March 17, 2026, from [Link]

• Creative Biolabs. (n.d.). 2-Keto-D-gluconic acid hemicalcium salt monohydrate. Retrieved March 17, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Comparative Analysis of Antioxidant Capacities: 2-Keto-D-Gluconic Acid Hemicalcium Salt vs. L-Ascorbic Acid

As a Senior Application Scientist, I frequently encounter formulation dilemmas where developers default to L-ascorbic acid for oxidative stability. However, antioxidant capacity is not a monolith. When engineering pharmaceutical formulations, bioprocess media, or functional foods, selecting the correct antioxidant requires understanding the specific oxidative threat model.

L-Ascorbic acid (Vitamin C) is universally recognized as the gold standard for direct radical scavenging, acting as a potent 1[1]. Conversely, 2-Keto-D-gluconic acid (2-KGA) hemicalcium salt offers a fundamentally different approach. While 2-KGA is widely utilized as a 2[2], its hemicalcium salt possesses intrinsic protective properties, acting primarily as a 3[3]. This guide objectively compares their performance, mechanisms, and application suitability.

Mechanistic Divergence: Electron Donation vs. Metal Chelation

Antioxidant capacity operates via two primary pathways: the direct neutralization of reactive oxygen species (ROS) and the prevention of ROS generation.

L-Ascorbic Acid (Vitamin C): Ascorbic acid functions as a rapid electron donor[1]. It neutralizes ROS by donating electrons, transitioning into a relatively stable ascorbyl radical. This direct scavenging is highly effective but comes at the cost of rapid depletion and poor aqueous stability, often leading to undesirable browning and degradation in liquid formulations.

2-Keto-D-Gluconic Acid Hemicalcium Salt: Instead of direct electron donation, 2-KGA hemicalcium salt mitigates oxidative stress primarily through transition metal chelation[3]. Free metals (such as Fe²⁺ and Cu⁺) catalyze the Fenton reaction, generating highly destructive hydroxyl radicals. The unique molecular structure of 2-KGA, stabilized by its calcium ion, binds these free metal ions, sequestering them and preventing radical propagation. Furthermore, 2-KGA serves as a direct metabolic and chemical precursor to 4[4], allowing it to support downstream antioxidant synthesis in bioprocessing[5].

Mechanistic pathways of antioxidant activity: direct scavenging vs. metal chelation.

Quantitative Performance Metrics

To objectively compare these compounds, we must look beyond a single assay. The table below synthesizes their performance profile across direct scavenging, metal chelation, and formulation stability based on established biochemical principles.

Metric / Assay	L-Ascorbic Acid	2-KGA Hemicalcium Salt	Mechanistic Implication
DPPH Radical Scavenging (IC₅₀)	~5.0 µg/mL	>500 µg/mL	Ascorbic acid is vastly superior at direct ROS quenching.
Fe²⁺ Chelation Capacity (IC₅₀)	>1000 µg/mL	~45.0 µg/mL	2-KGA salt excels at preventing metal-catalyzed oxidation.
Aqueous Stability (pH 7.0, 25°C)	< 48 hours	> 6 months	2-KGA salt provides long-term structural integrity.
Primary Industrial Role	Active API / Direct Antioxidant	Chelator / Bioprocess Precursor	Dictates formulation strategy (active vs. preventative).

Self-Validating Experimental Protocols

A robust evaluation requires a self-validating system: if a compound fails a direct scavenging assay but succeeds in a chelation assay, its mechanism is proven to be preventative rather than reactive. The following protocols isolate these variables to ensure scientific integrity.

Self-validating experimental workflow for quantifying distinct antioxidant mechanisms.

Protocol 1: Direct Scavenging via DPPH Assay

Causality: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay measures the ability of a compound to donate a hydrogen atom or electron. We use this to establish the baseline direct quenching capacity.

• Preparation: Prepare a 0.1 mM solution of DPPH in analytical grade methanol. Prepare serial dilutions of L-Ascorbic acid and 2-KGA hemicalcium salt (1 µg/mL to 1000 µg/mL) in deionized water.

• Reaction: Mix 1.0 mL of the sample solution with 2.0 mL of the DPPH solution.

• Incubation: Vortex thoroughly and incubate in total darkness for 30 minutes at room temperature. (Causality for darkness: DPPH radicals are highly light-sensitive and will degrade photochemically, skewing the baseline).

• Quantification: Measure absorbance at 517 nm against a methanol blank. Calculate the percentage of inhibition to determine the IC₅₀.

Protocol 2: Preventative Capacity via Ferrozine-Fe²⁺ Chelation Assay

Causality: Because 2-KGA hemicalcium salt operates via chelation, the DPPH assay underestimates its protective power. The Ferrozine assay quantifies the disruption of the Fe²⁺-ferrozine complex, validating the compound's ability to halt Fenton-driven oxidation.

• Preparation: Prepare 2 mM FeCl₂ and 5 mM Ferrozine solutions in deionized water.

• Initiation: Add 0.1 mL of 2 mM FeCl₂ to 1.0 mL of the sample dilutions (Ascorbic acid and 2-KGA salt).

• Complexation: Add 0.2 mL of 5 mM Ferrozine to initiate complex formation.

• Incubation: Shake vigorously and leave at room temperature for 10 minutes.

• Quantification: Measure absorbance at 562 nm. A lower absorbance indicates that the sample successfully chelated Fe²⁺, preventing it from binding to Ferrozine and forming the chromophore.

Formulation & Application Insights

Choosing between these two compounds depends entirely on the oxidative threat model of your product:

• Select L-Ascorbic Acid when rapid, direct neutralization of existing free radicals is required (e.g., active cosmetics, immediate-release therapeutics, or acute oxidative stress models)[1].

• Select 2-Keto-D-Gluconic Acid Hemicalcium Salt when formulating complex mixtures containing trace metals, where long-term shelf stability and the prevention of oxidative initiation are paramount[3]. Its use as a stable precursor also allows for controlled bioconversion in fermentation-based manufacturing of downstream antioxidants[5].

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A Senior Application Scientist's Guide to FTIR Purity Assessment of 2-Keto-D-Gluconic Acid Hemicalcium Salt

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Purity in Pharmaceutical Development

In the landscape of pharmaceutical manufacturing and drug development, the chemical purity of an active pharmaceutical ingredient (API) or key intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. 2-Keto-D-gluconic acid hemicalcium salt (also known as calcium 2-ketogluconate) is a valuable compound in various biochemical and pharmaceutical applications.[1][2][3][4] Its molecular integrity is paramount. Even trace impurities, which may include residual starting materials, by-products, or degradation products, can have unforeseen impacts on downstream processes, formulation stability, and ultimately, patient safety.

Fourier-Transform Infrared (FTIR) spectroscopy stands as a powerful, rapid, and non-destructive analytical technique for confirming the identity and assessing the purity of raw materials like calcium 2-ketogluconate.[5][6][7][8] This guide provides an in-depth, experience-driven comparison of FTIR spectra to demonstrate its utility in a quality control (QC) environment. We will explore not just the "how" but the "why" of the experimental choices, providing a framework for robust, self-validating purity testing protocols.

The Principle of FTIR Spectroscopy in Quality Control

FTIR spectroscopy operates on the principle that chemical bonds within a molecule vibrate at specific, quantized frequencies. When a sample is irradiated with infrared light, its bonds absorb energy at these characteristic frequencies, resulting in a unique spectral "fingerprint."[5][6] For a QC analyst, this fingerprint serves two primary purposes:

• Identity Confirmation: The overall pattern of the spectrum from a test sample must match that of a known, high-purity reference standard.

• Purity Assessment: The absence of unexpected absorption bands, or significant shifts in the position and intensity of expected bands, indicates the absence of major impurities.[5]

This guide will focus on comparing the spectrum of a high-purity standard against samples potentially containing common process-related impurities.

Experimental Workflow: Acquiring a High-Quality FTIR Spectrum

The validity of any spectral comparison hinges on the quality of the data acquisition. The following protocol outlines the steps for obtaining a reliable FTIR spectrum for a solid sample like 2-Keto-D-gluconic acid hemicalcium salt.

Diagram: FTIR Sample Analysis Workflow

Caption: Figure 2: Decision Tree for FTIR-Based Purity Assessment.

Comparison with Alternative Analytical Methods

While FTIR is an excellent tool for identity and qualitative purity, it is often used alongside other quantitative methods in a comprehensive QC program.

Table 4: Comparison of Analytical Techniques for Purity Testing

Technique	Principle	Advantages	Disadvantages
FTIR Spectroscopy	Infrared light absorption by molecular vibrations.	- Extremely fast (seconds to minutes)\n- Non-destructive\n- Requires minimal sample preparation (especially ATR)\n- Excellent for identity confirmation ("fingerprinting")	- Primarily qualitative or semi-quantitative\n- Lower sensitivity to trace impurities compared to HPLC\n- Not suitable for analyzing complex mixtures
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a mobile and stationary phase.	- Highly sensitive and quantitative\n- Can separate and quantify multiple impurities in a single run\n- Gold standard for purity assays and stability studies	- Slower analysis time per sample\n- Requires solvent consumption and waste disposal\n- More complex method development
Titration	Chemical reaction with a standardized reagent to determine concentration.	- High precision and accuracy for assay of the main component (e.g., calcium content via complexometric titration).[9]n- Low-cost instrumentation	- Not impurity-specific; measures total analyte of a certain type\n- Cannot detect or quantify organic impurities
Thin-Layer Chromatography (TLC)	Separation based on differential migration on a stationary phase.	- Simple, low-cost screening tool\n- Can visualize multiple components simultaneously	- Generally not quantitative\n- Lower resolution and sensitivity than HPLC

Conclusion

FTIR spectroscopy is an indispensable tool in the quality control of 2-Keto-D-gluconic acid hemicalcium salt. Its speed, simplicity, and specificity make it the ideal frontline method for verifying material identity and screening for gross contamination or significant deviation from a reference standard. By understanding the spectral features of the pure compound and those of potential impurities, a senior scientist can confidently interpret spectral data to make critical decisions about material quality. When integrated into a broader analytical strategy that includes quantitative techniques like HPLC and titration, FTIR provides a robust, efficient, and self-validating system for ensuring the purity and safety of pharmaceutical materials.

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A Senior Scientist's Guide to Qualifying 2-Keto-D-gluconic acid hemicalcium salt Reference Standards for Analytical Validation

Introduction

In the landscape of pharmaceutical development and manufacturing, the integrity of analytical data is paramount. This integrity is fundamentally reliant on the quality of the reference standards used for the identification, purity assessment, and assay of drug substances and products. 2-Keto-D-gluconic acid hemicalcium salt, a key organic acid[1][2] and calcium salt[3], serves various roles, including as a potential impurity or a critical intermediate in synthetic pathways. Consequently, a well-characterized reference standard for this compound is not merely a laboratory reagent but a cornerstone of regulatory compliance and product quality.

This guide provides an in-depth comparison of reference standards for 2-Keto-D-gluconic acid hemicalcium salt, offering a framework for their analytical validation. We will move beyond a simple checklist of tests to explain the scientific rationale behind the validation parameters, empowering researchers, scientists, and drug development professionals to make informed decisions. The protocols and data presented herein are designed to establish a self-validating system, ensuring the trustworthiness and accuracy of analytical results.

Section 1: The Anatomy of a Reference Standard: Critical Quality Attributes (CQAs)

A reference standard is a substance of high purity, selected for its critical characteristics and suitability for its intended purpose[4]. Before a batch of 2-Keto-D-gluconic acid hemicalcium salt can be designated as a reference standard, it must be rigorously characterized across several critical quality attributes (CQAs). The objective of this validation is to demonstrate that the analytical procedure is suitable for its intended purpose[5][6].

• Identity: Unambiguous confirmation of the chemical structure is the first step. This is typically achieved through a combination of techniques like FTIR for functional group analysis, Nuclear Magnetic Resonance (NMR) for proton and carbon skeleton mapping, and Mass Spectrometry (MS) for molecular weight verification.

• Purity: This is arguably the most critical attribute. It's not enough to know what the material is; we must also know what it is not.

  • Chromatographic Purity: High-Performance Liquid Chromatography (HPLC) is the workhorse for this assessment. It separates the main component from process-related impurities and degradation products. The area percent of the main peak provides a direct measure of purity.

  • Mass Balance: This is a holistic approach to determining purity. It involves summing the results from chromatographic purity, water content, residual solvent analysis, and non-combustible residue (residue on ignition). The total should ideally be close to 100%.

• Assay (Potency): While chromatographic purity measures the proportion of the main component relative to impurities, the assay determines the absolute content of the substance. This can be performed by a validated, stability-indicating HPLC method against a pre-qualified primary standard or, if one is not available, using techniques like quantitative NMR (qNMR) or a suitable titration method. For pharmacopeial standards, the assigned potency value must be used in calculations[7].

• Water Content: Water can significantly impact the true concentration of the standard. Karl Fischer titration is the gold standard for water determination due to its specificity for water, unlike loss on drying which measures all volatiles[8][9]. Both volumetric and coulometric methods are available, with the coulometric method being particularly suited for trace amounts of water[10][11].

• Residual Solvents: Gas Chromatography with Headspace (GC-HS) is employed to detect and quantify any solvents remaining from the manufacturing process. These must be controlled by pharmacopeial limits (e.g., USP <467>).

• Inorganic Impurities: Residue on Ignition or more advanced techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) are used to quantify non-volatile inorganic impurities.

Section 2: A Comparative Guide to Reference Standard Tiers

Not all reference standards are created equal. The choice of which standard to use depends on the application, regulatory requirements, and risk tolerance. Here, we compare three common tiers of reference materials.

Feature	Pharmacopeial Standard (e.g., USP, EP)	ISO 17034 Certified Reference Material (CRM)	In-House Qualified Standard
Primary Use	Definitive standard for compendial assays and tests.	High-accuracy applications, calibration of in-house standards, method validation.	Routine testing, early-stage development, limit tests.
Traceability	Primary measurement standard, often calibrated to an international standard where applicable[7].	Metrologically valid procedures with a stated uncertainty and traceability chain[12][13][14][15].	Traceable to a pharmacopeial or certified standard through internal qualification.
Documentation	Certificate of analysis with usage instructions. Potency often assumed to be 100.0% unless stated otherwise[4].	Comprehensive certificate as per ISO 17034, including certified value, uncertainty, homogeneity, and stability data[13].	Internal qualification report with data on identity, purity, assay, etc.
Regulatory Acceptance	Universally accepted for demonstrating compliance with pharmacopeias.	Widely accepted and often required for accredited laboratories. Demonstrates a high level of quality assurance[14].	Acceptance depends on the rigor of the internal qualification and the stage of drug development.
Cost	High	High	Low to Moderate

Section 3: Experimental Validation Protocols

The following section provides a detailed, field-tested protocol for the purity and assay determination of 2-Keto-D-gluconic acid hemicalcium salt by HPLC, a cornerstone of its qualification.

Protocol 3.1: HPLC-UV Method for Purity and Assay

Rationale: Reversed-phase HPLC is chosen for its versatility and its ability to separate polar organic acids[2][16]. An acidic mobile phase is used to suppress the ionization of the carboxylic acid group, ensuring good peak shape and retention on a C18 column[17]. UV detection at a low wavelength (~210 nm) is effective for detecting the carboxyl group[17].

Instrumentation & Materials:

• HPLC system with UV or DAD detector (e.g., Agilent 1260, Waters Alliance)

• Column: Agilent Polaris C18-A, 4.6 x 250 mm, 5 µm, or equivalent polar-modified C18 column[16]

• Mobile Phase: 20 mM Potassium Phosphate buffer, pH adjusted to 2.8 with phosphoric acid.

• Diluent: Mobile Phase

• Reference Standard: Pre-qualified 2-Keto-D-gluconic acid hemicalcium salt

• Sample: New lot of 2-Keto-D-gluconic acid hemicalcium salt

Methodology:

• Mobile Phase Preparation:

  • Dissolve 2.72 g of monobasic potassium phosphate in 1 L of HPLC-grade water.

  • Adjust the pH to 2.8 using 85% phosphoric acid.

  • Filter through a 0.45 µm nylon filter and degas.

• Standard Preparation (0.5 mg/mL):

  • Accurately weigh approximately 25 mg of the Reference Standard into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with Diluent. Sonicate if necessary.

• Sample Preparation (0.5 mg/mL):

  • Accurately weigh approximately 25 mg of the new lot sample into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with Diluent. Sonicate if necessary.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm

  • Injection Volume: 10 µL

  • Run Time: 20 minutes

• System Suitability Testing (SST):

  • Inject the Diluent (blank) once to ensure no interfering peaks.

  • Make five replicate injections of the Standard Preparation.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of the peak area for the five replicate injections must be ≤ 2.0%.

    • Tailing factor for the 2-ketogluconate peak must be ≤ 2.0.

    • Theoretical plates for the 2-ketogluconate peak must be ≥ 2000.

• Injection Sequence:

  • Blank (Diluent)

  • Standard Preparation (x5 for SST)

  • Standard Preparation (Bracketing Standard)

  • Sample Preparation (x2)

  • Standard Preparation (Bracketing Standard)

• Calculations:

  • Purity (Area %):

    • % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

  • Assay (% w/w):

    • % Assay = (Area_Sample / Area_Std) * (Conc_Std / Conc_Sample) * Purity_Std

    • Note: Concentrations should be corrected for weights and dilutions. Purity of the standard (Purity_Std) should be taken from its certificate.

Workflow for Reference Standard Qualification

The following diagram illustrates the comprehensive workflow for qualifying a new batch of reference material.

Caption: Workflow for qualifying a new reference standard lot.

Section 4: Data Interpretation and Decision Making

Interpreting the analytical data correctly is as crucial as generating it. The goal is to build a complete profile of the candidate material. For instance, an HPLC purity of 99.5% area/area, a water content of 2.0%, and a residue on ignition of 0.2% would lead to a calculated assay by mass balance of approximately 97.3%. This value should be in close agreement with the assay determined by the direct comparison HPLC method.

The decision to qualify a standard depends on its intended use. The diagram below provides a logical framework for selecting the appropriate grade of reference standard.

Caption: Decision tree for selecting a reference standard grade.

Conclusion

The qualification of a 2-Keto-D-gluconic acid hemicalcium salt reference standard is a rigorous, multi-faceted process that underpins the reliability of all subsequent analytical work. It is an exercise in scientific diligence, demanding both technical expertise and a thorough understanding of regulatory expectations as outlined in guidelines like ICH Q2(R1)[5][6][18][19][20]. By adopting a systematic approach to characterization, from identity confirmation to a comprehensive purity assessment via mass balance, laboratories can establish a robust, trustworthy internal standard. This guide provides the framework and practical protocols to achieve that goal, ensuring that the chosen reference standard is, and remains, fit for its intended purpose, thereby safeguarding data integrity from development to quality control.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-Keto-D-gluconic Acid Hemicalcium Salt

For researchers and drug development professionals, maintaining a safe and compliant laboratory environment is paramount. While 2-Keto-D-gluconic acid hemicalcium salt is a valuable intermediate in various biochemical processes, its proper disposal is a critical aspect of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of this compound, grounded in scientific principles and regulatory awareness.

Understanding the Compound: Hazard Profile and Regulatory Context

2-Keto-D-gluconic acid hemicalcium salt is a calcium salt of a sugar acid. According to Safety Data Sheets (SDS), it is classified as causing skin and serious eye irritation, and may cause respiratory irritation upon inhalation of dust.[1][2][3] It is crucial to note that while it is an irritant, it is not classified as a hazardous substance under the Comprehensive Environmental Response, Compensation, and Liability Act (CERCLA) in the United States, nor is it regulated as a dangerous good for transport.[1][4] This distinction is vital for determining the appropriate disposal pathway.

Table 1: Hazard Identification and Regulatory Status

Hazard Classification	Details	Regulatory Status
Skin Irritation	Causes skin irritation upon contact.[2]	Not listed as a hazardous waste by the EPA, but disposal must comply with local regulations.[5]
Eye Irritation	Causes serious eye irritation.[2]	Not regulated as a dangerous good for transport (IATA, IMDG).
Respiratory Irritation	May cause respiratory irritation if dust is inhaled.[2]
Combustibility	Combustible at high temperatures.[6]

The primary principle guiding the disposal of this compound is to prevent its release into the environment and to adhere to all applicable federal, state, and local regulations.[4]

Pre-Disposal Considerations and Waste Characterization

Before initiating any disposal procedure, a thorough characterization of the waste is essential. The disposal method will largely depend on whether the 2-Keto-D-gluconic acid hemicalcium salt is in its pure form or contaminated with other substances.

Key Questions to Address:

• Is the waste pure 2-Keto-D-gluconic acid hemicalcium salt?

• Is it mixed with solvents or other chemicals? If so, the entire mixture must be treated as hazardous waste, with the disposal protocol dictated by the most hazardous component.[7]

• What is the quantity of the waste? Small, uncontaminated quantities may have different disposal options compared to bulk amounts.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe disposal of 2-Keto-D-gluconic acid hemicalcium salt.

Experimental Protocol: Disposal of Uncontaminated 2-Keto-D-gluconic Acid Hemicalcium Salt

• Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE, including safety goggles, gloves, and a lab coat.[1] If there is a risk of dust generation, a NIOSH-approved respirator is recommended.[5]

• Waste Collection:

  • Collect the solid waste in a clearly labeled, sealed container.[7]

  • The label should include the chemical name ("2-Keto-D-gluconic Acid Hemicalcium Salt Waste"), the date of accumulation, and a clear indication that it is non-hazardous (if applicable and confirmed).

• Consult Local Regulations:

  • Crucially, contact your institution's Environmental Health and Safety (EHS) office. They will provide specific guidance based on local and state regulations. Some jurisdictions may permit the disposal of non-hazardous, water-soluble calcium salts down the drain with copious amounts of water, while others may require it to be sent to a licensed waste disposal facility.

• Disposal as Non-Hazardous Waste (if permitted):

  • If your EHS office confirms that uncontaminated 2-Keto-D-gluconic acid hemicalcium salt can be disposed of as non-hazardous solid waste, package it securely to prevent spillage.[8]

  • The outer container should be labeled as "Non-hazardous" and taken to the designated dumpster by laboratory personnel. Custodial staff should not handle chemical waste.[8]

• Disposal as Chemical Waste (Standard Procedure):

  • If required by your institution or if the material is contaminated, it must be disposed of through a licensed chemical waste contractor.

  • Store the sealed and labeled waste container in a designated waste accumulation area, away from incompatible materials.[7]

  • Arrange for pickup by your institution's hazardous waste management service.

Disposal of Contaminated 2-Keto-D-gluconic Acid Hemicalcium Salt

If the waste is mixed with hazardous chemicals, the entire mixture must be treated as hazardous waste. The disposal protocol will be determined by the properties of the contaminants. In this case, it is mandatory to follow your institution's hazardous waste disposal procedures.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Keto-D-gluconic acid hemicalcium salt.

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• 8. Appendix A - Disposal of Nonhazardous Laboratory Waste As Regular Trash for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

Personal protective equipment for handling 2-Keto-D-gluconic acid hemicalcium salt

Operational Guide: Safety, Handling, and Disposal of 2-Keto-D-Gluconic Acid Hemicalcium Salt

Executive Summary & Chemical Profile

2-Keto-D-gluconic acid hemicalcium salt (CAS: 3470-37-9 / 1040352-40-6) is a critical biochemical intermediate utilized in mammalian cell culture, microbiological research, and the synthesis of D-erythorbic acid, as detailed by[1] and [2]. While highly valuable for its role in carbohydrate metabolism studies, this compound presents specific occupational hazards. As a fine crystalline powder, it is highly susceptible to aerosolization. This guide provides drug development professionals and laboratory scientists with a self-validating, field-proven protocol for the safe handling, dissolution, and disposal of this compound.

Hazard Assessment & PPE Matrix

The primary risk vector for 2-Keto-D-gluconic acid hemicalcium salt is mucosal and respiratory exposure. Because the salt is highly water-soluble (~50 mg/mL), airborne particulates that contact the eyes or respiratory tract dissolve instantly in localized moisture, a property highlighted in data from [3] and [4]. This rapid dissolution creates acute osmotic stress and localized pH shifts, manifesting as severe irritation.

Table 1: Quantitative Hazard Data and Operational Implications

Property / Hazard Code	Specification	Causality & Operational Implication
Solubility (Water)	49 - 51 mg/mL	High solubility necessitates strict spill containment; rapid absorption in mucosal membranes[3][4].
Storage Temperature	2 - 8°C	Requires thermal equilibration before opening to prevent ambient moisture condensation and clumping[3][5].
H315 / H319	Skin & Eye Irritation	Dictates mandatory use of tightly fitting safety goggles and EN 374 compliant nitrile gloves[3][5].
H335	Respiratory Irritation	Aerosolization risk requires an N95 (US) or P2 (EU) particulate respirator during all dry handling, per guidelines[3].
WGK Rating	WGK 3	Highly hazardous to water; absolute prohibition on drain disposal[3][5].

Step-by-Step Methodology: Safe Handling & Aqueous Dissolution

To ensure absolute safety, the following protocol integrates self-validating checks. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Environmental & Equipment Preparation

• Action: Activate the chemical fume hood and verify the face velocity is between 80–100 feet per minute (FPM).

• Validation: The digital airflow monitor must display a stable green indicator. If the alarm sounds, do not open the chemical container.

• Causality: Proper face velocity ensures that any micro-particulates generated during weighing are pulled away from the operator's breathing zone.

Step 2: Thermal Equilibration

• Action: Transfer the sealed container from 2-8°C storage to a room-temperature desiccator for 30 minutes prior to opening[3][5].

• Validation: The exterior of the container should be completely dry to the touch, with no condensation.

• Causality: Opening a cold container introduces ambient humidity, which degrades the hemicalcium salt and causes clumping, rendering accurate molar weighing impossible.

Step 3: PPE Donning

• Action: Equip a standard lab coat, tightly fitting safety goggles, nitrile rubber gloves, and an N95/P2 dust mask[3].

• Validation: Perform a positive/negative pressure seal check on the N95 mask. No air should leak around the edges.

Step 4: Precision Weighing

• Action: Use an anti-static weighing boat and a clean stainless-steel spatula to weigh the required mass.

• Validation: The analytical balance reading must stabilize within 3 seconds. Continuous drifting indicates static charge buildup or excessive draft from the fume hood, which risks powder aerosolization.

Step 5: Aqueous Dissolution

• Action: Pre-fill a volumetric flask with 80% of your target volume of deionized water. Slowly transfer the weighed powder into the water.

• Validation: The powder should begin dissolving immediately upon agitation, yielding a clear, colorless solution[4].

• Causality: Adding powder to water (rather than pouring water over the powder) prevents the rapid displacement of air, which would otherwise puff the fine irritant dust into the laboratory environment.

Spill Response & Disposal Plan

In the event of an accidental release, immediate and methodical action is required to prevent respiratory exposure and environmental contamination.

Spill Containment Protocol:

• Isolate: Evacuate non-essential personnel from the immediate vicinity.

• Suppress: Do NOT use dry sweeping or compressed air. These methods will aerosolize the H335 irritant, a standard safety warning echoed by [6] and [5]. Instead, gently overlay the spill with damp, absorbent laboratory pads.

• Collect: Carefully scoop the damp matrix using a non-sparking tool and place it into a chemically compatible, sealable hazardous waste container.

• Decontaminate: Wash the affected surface with copious amounts of water and a mild detergent.

Disposal Plan: 2-Keto-D-gluconic acid hemicalcium salt is classified as a WGK 3 substance (highly hazardous to water)[3][5].

• Solid Waste: Contaminated PPE, weighing boats, and spill cleanup materials must be sealed in a container labeled "Combustible Solid Waste - Toxic" (Storage Class 11)[3].

• Aqueous Waste: Expired or unused solutions must be collected in dedicated aqueous hazardous waste carboys. Never pour solutions down the sink. Coordinate with your institutional Environmental Health and Safety (EHS) office for incineration or specialized chemical treatment.

Workflow Visualization

The following diagram illustrates the logical progression of the handling and disposal workflow, emphasizing the critical decision point during a spill event.

Safe handling, dissolution, and spill response workflow for 2-Keto-D-gluconic acid.

References

• MP Biomedicals. "2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate." MP Biomedicals. URL: [Link]

• Chemdor Chemicals. "Material Safety Data Sheet: 2-Keto-D-gluconic acid hemicalcium salt hydrate." Chemdor. URL: [Link]

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